1-Chloro-2-(chloromethoxy)ethane

• CAS: 1462-33-5

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Chloro-2-(chloromethoxy)ethane for Advanced Research

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and analytical methodologies for 1-Chloro-2-(chloromethoxy)ethane (CAS No. 1462-33-5). This bifunctional ether is a valuable, yet under-documented, building block in synthetic organic chemistry, particularly in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[1] This document is intended for researchers, scientists, and drug development professionals, offering a consolidation of available data and field-proven insights to facilitate its effective and safe utilization in a laboratory setting. The guide delves into the distinct reactivity of its two electrophilic centers, proposes a viable synthetic route, and outlines protocols for its characterization and safe handling.

Introduction and Molecular Overview

1-Chloro-2-(chloromethoxy)ethane, also known by synonyms such as 2-chloroethyl chloromethyl ether, is a unique acyclic ether possessing two distinct chloro-functionalized carbon centers.[1] This structural feature imbues it with a dual reactivity profile, making it an attractive linker and synthetic intermediate. Its primary documented application lies as a raw material in the manufacture of pharmaceutical intermediates and APIs.[1]

Core Chemical and Physical Properties

1-Chloro-2-(chloromethoxy)ethane is a colorless to light yellow liquid under standard conditions.[1] It is characterized by its solubility in organic solvents such as chloroform and its stability under normal storage conditions.[1] Key physicochemical properties are summarized in the table below.

Property	Value	Source
CAS Number	1462-33-5	[1]
Molecular Formula	C₃H₆Cl₂O	[1]
Molecular Weight	128.98 g/mol
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	147 °C	[1]
Density	1.28 g/cm³ at 20 °C	[1]
Refractive Index	1.460 (at 20 °C)
Flash Point	74.025 °C	[1]
Solubility	Soluble in chloroform	[1]

Synthesis and Mechanistic Considerations

Proposed Synthetic Pathway

The synthesis can be envisioned as the acid-catalyzed condensation of 2-chloroethanol with formaldehyde, followed by chlorination of the resulting hemiacetal. A more direct and commonly employed method for α-chloroether synthesis involves the reaction of an alcohol with paraformaldehyde and anhydrous hydrogen chloride.

Caption: Proposed synthesis of 1-Chloro-2-(chloromethoxy)ethane.

Detailed Experimental Protocol (Proposed)

Safety Precaution: This reaction should be performed in a well-ventilated fume hood, as it involves flammable and corrosive materials. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.

• Reaction Setup: A three-necked, round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, a reflux condenser, and a thermometer is charged with 2-chloroethanol (1.0 mol) and paraformaldehyde (1.1 mol).

• Acidification: The flask is cooled in an ice bath, and anhydrous hydrogen chloride gas is bubbled through the stirred mixture.

• Reaction: The reaction is allowed to proceed at a low temperature (0-5 °C) until the paraformaldehyde has dissolved and the reaction mixture becomes homogeneous. The reaction is then allowed to warm to room temperature and stirred for an additional 12-24 hours.

• Work-up: The reaction mixture is transferred to a separatory funnel and washed with ice-cold water, followed by a saturated sodium bicarbonate solution to neutralize any remaining acid. The organic layer is then washed with brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by fractional distillation to yield 1-Chloro-2-(chloromethoxy)ethane.

Reactivity and Synthetic Applications

The synthetic utility of 1-Chloro-2-(chloromethoxy)ethane stems from the differential reactivity of its two chlorine atoms. The chloromethyl ether moiety is significantly more reactive towards nucleophilic substitution than the chloroethyl group.

Differential Reactivity

• α-Chloroether Moiety (ClCH₂-O-): The chlorine atom on the carbon adjacent to the ether oxygen is highly activated towards nucleophilic substitution. This is due to the resonance stabilization of the incipient carbocation by the lone pair of electrons on the oxygen atom. This makes the chloromethyl group an excellent electrophile for reactions with a wide range of nucleophiles.

• β-Chloroethyl Moiety (Cl-CH₂CH₂-): The chlorine atom on the ethyl group behaves as a typical primary alkyl chloride. It is susceptible to nucleophilic substitution, but is significantly less reactive than the α-chloroether.

This difference in reactivity allows for selective functionalization of the molecule.

Caption: Differential reactivity of 1-Chloro-2-(chloromethoxy)ethane.

Reactions with Nucleophiles

• Amines: The reaction of 1-Chloro-2-(chloromethoxy)ethane with primary or secondary amines is expected to proceed readily at the chloromethyl position, even at low temperatures, to form the corresponding aminomethyl ether. The less reactive chloroethyl group would likely require more forcing conditions to react. This differential reactivity is useful for the synthesis of bidentate ligands or for introducing a protected amino group.

• Alcohols and Phenols: In the presence of a non-nucleophilic base, alcohols and phenols will react with the chloromethyl group to form the corresponding acetal. This reaction is analogous to the use of chloromethyl methyl ether (MOM-Cl) for the protection of hydroxyl groups.

• Other Nucleophiles: Other nucleophiles such as thiols, carboxylates, and carbanions are also expected to react preferentially at the more electrophilic chloromethyl carbon.

Analytical and Spectroscopic Characterization

Rigorous characterization of 1-Chloro-2-(chloromethoxy)ethane is essential to ensure its purity and to confirm its structure. While a comprehensive set of publicly available spectra is lacking, the following analytical techniques are recommended.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the method of choice for assessing the purity of 1-Chloro-2-(chloromethoxy)ethane and for identifying any potential impurities. A non-polar capillary column is suitable for this analysis.

Proposed GC-MS Protocol:

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

• MS Detector: Electron ionization (EI) at 70 eV, scanning from m/z 35 to 300.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for structural elucidation. While specific spectral data is not publicly available, the expected chemical shifts can be predicted based on the molecular structure.

• ¹H NMR: The spectrum is expected to show three distinct signals: a triplet for the two protons on the carbon bearing the less reactive chlorine, a triplet for the two protons on the carbon adjacent to the ether oxygen, and a singlet for the two protons of the highly reactive chloromethyl group.

• ¹³C NMR: The spectrum should display three signals corresponding to the three non-equivalent carbon atoms.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to confirm the presence of the C-O-C ether linkage and the C-Cl bonds.

• Expected Absorptions: A strong C-O-C stretching band in the region of 1150-1085 cm⁻¹ and C-Cl stretching bands in the region of 800-600 cm⁻¹.

Safety and Handling

1-Chloro-2-(chloromethoxy)ethane is a hazardous chemical and must be handled with appropriate safety precautions. It is classified as fatal if swallowed, in contact with skin, or if inhaled, and it causes severe skin burns and eye damage. It is also a flammable liquid and vapor.

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles and a face shield are mandatory.

• Skin Protection: Impermeable gloves (e.g., nitrile or neoprene), a lab coat, and closed-toe shoes are required.

• Respiratory Protection: All work should be conducted in a certified chemical fume hood. In case of potential exposure above the occupational exposure limit, a full-face respirator with an appropriate cartridge should be used.

Storage and Disposal

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1] Keep away from heat, sparks, and open flames.

• Disposal: Dispose of as hazardous waste in accordance with local, state, and federal regulations.

Applications in Drug Development

While specific examples of APIs synthesized from 1-Chloro-2-(chloromethoxy)ethane are not widely published, its bifunctional nature makes it an ideal candidate for the synthesis of various heterocyclic compounds and as a linker in the development of bidentate ligands for metal-catalyzed reactions or as spacers in drug conjugates. Its differential reactivity allows for a stepwise introduction of different functionalities, which is a valuable strategy in multi-step organic synthesis.

Conclusion

1-Chloro-2-(chloromethoxy)ethane is a versatile bifunctional reagent with significant potential in organic synthesis, particularly in the pharmaceutical industry. This guide has consolidated the available information on its chemical properties, proposed a viable synthetic route, and discussed its reactivity and analytical characterization. The pronounced difference in the reactivity of its two chloro-substituted carbons allows for selective and controlled synthetic transformations. Adherence to strict safety protocols is imperative when handling this hazardous compound. Further research into the specific applications of this building block is warranted and will likely unveil its broader utility in the development of novel chemical entities.

References

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1-Chloro-2-(chloromethoxy)ethane CAS number 1462-33-5

An In-depth Technical Guide to 1-Chloro-2-(chloromethoxy)ethane (CAS 1462-33-5)

Introduction

1-Chloro-2-(chloromethoxy)ethane, registered under CAS number 1462-33-5, is a bifunctional haloalkane ether. This colorless to light yellow liquid serves as a crucial building block in advanced organic synthesis. Its unique structure, featuring two distinct chlorine atoms—one on a primary alkyl chain and the other as part of a highly reactive chloromethyl ether group—makes it a versatile reagent for introducing the 2-(chloromethoxy)ethyl moiety into target molecules. This guide provides an in-depth examination of its chemical properties, reactivity, applications, and safety protocols, tailored for professionals in chemical research and pharmaceutical development. It is recognized as an important raw material for manufacturing pharmaceutical intermediates and Active Pharmaceutical Ingredients (APIs).[1]

Chemical Identity and Physicochemical Properties

The fundamental identity of a chemical reagent is defined by its structure and physical characteristics. These properties govern its behavior in chemical reactions, its solubility, and the appropriate methods for handling and storage.

Caption: Chemical structure of 1-Chloro-2-(chloromethoxy)ethane.

Table 1: Chemical Identifiers

Identifier	Value	Source
CAS Number	1462-33-5	[1]
Molecular Formula	C₃H₆Cl₂O	[1][2]
Molecular Weight	128.99 g/mol	[1][3]

| Synonyms | 2-Chloroethyl chloromethyl ether, 2-Chloromethoxyethylchloride |[1][2][3] |

Table 2: Physical and Chemical Properties

Property	Value	Source
Appearance	Colorless or light yellow liquid/oil	[1][2][3]
Purity (by GC)	≥98.0%	[1][2]
Boiling Point	147 °C	[1][3]
Density	1.28 g/cm³	[1][3]
Refractive Index	1.4570 - 1.4600	[3]
Flash Point	74.025 °C	[1]
Solubility	Soluble in Chloroform	[1][3]
Stability	Stable under normal conditions	[1]

| Storage | 2-8°C, Keep in dark place, Inert atmosphere |[3] |

Reactivity and Synthetic Utility

The synthetic value of 1-Chloro-2-(chloromethoxy)ethane stems from its nature as a bifunctional electrophile. The two chlorine atoms exhibit differential reactivity, which can be exploited for selective transformations.

• α-Chloroether Moiety : The chloromethoxy group (-OCH₂Cl) is the more reactive site. The oxygen atom adjacent to the carbon bearing the chlorine atom can stabilize a developing positive charge, facilitating nucleophilic substitution via an Sₙ1-like mechanism. This makes it an excellent protecting group for alcohols or for use in alkylation reactions under mild conditions. This high reactivity is characteristic of α-halo ethers.[4]

• Primary Alkyl Chloride : The chloroethyl group (-CH₂CH₂Cl) behaves as a standard primary alkyl chloride. It readily undergoes Sₙ2 reactions with a wide range of nucleophiles, though it is generally less reactive than the α-chloroether.

This reactivity profile allows for stepwise functionalization, making it a valuable linker in the synthesis of more complex molecules, including pharmaceutical intermediates.[1] For instance, a strong nucleophile might first displace the more labile chloromethyl chlorine, followed by a second nucleophilic attack on the chloroethyl group, potentially under more forcing conditions.

Caption: General reaction pathway for 1-Chloro-2-(chloromethoxy)ethane.

Applications in Pharmaceutical and Chemical Synthesis

The primary application of this compound is as a versatile intermediate in organic synthesis.[1] Its bifunctional nature is particularly useful for constructing molecules with specific spacer lengths and functionalities.

• Synthesis of Heterocycles : It can be used to form ether linkages while introducing a reactive handle for subsequent cyclization reactions.

• Introduction of Side Chains : In drug development, modifying a core structure with specific side chains is crucial for tuning pharmacological activity. 1-Chloro-2-(chloromethoxy)ethane can introduce a flexible, oxygen-containing side chain that also provides a point for further chemical modification.

• Linker Chemistry : It serves as a linker to connect two different molecular fragments, a common strategy in the synthesis of prodrugs, bioconjugates, and complex ligands.

While specific, publicly documented syntheses using 1462-33-5 are sparse, its utility can be inferred from the chemistry of analogous compounds like 1,2-Bis(2-chloroethoxy)ethane, which is used in synthesizing imidazolium salts.[5]

Safety, Handling, and Disposal

Due to its chemical structure, particularly the presence of a highly reactive α-chloroether, 1-Chloro-2-(chloromethoxy)ethane is considered hazardous and must be handled with stringent safety precautions. Analogous α-halo ethers are known carcinogens.[4]

Table 3: GHS Hazard Information

Hazard Class	Statement	Source
Flammable Liquid	H226: Flammable liquid and vapor	[3]
Acute Toxicity	H300+H310+H330: Fatal if swallowed, in contact with skin or if inhaled	[3]

| Skin/Eye Damage | H314: Causes severe skin burns and eye damage |[3] |

Experimental Protocol: Safe Handling and Storage

This protocol outlines a self-validating system for the safe handling of 1-Chloro-2-(chloromethoxy)ethane in a laboratory setting.

• Preparation and Engineering Controls :

  • Work exclusively within a certified chemical fume hood with a tested face velocity.

  • Ensure a safety shower and eyewash station are immediately accessible.

  • Remove all potential ignition sources from the work area.[6]

  • Prepare quenching solutions (e.g., saturated sodium bicarbonate) and appropriate waste containers before handling the reagent.

• Personal Protective Equipment (PPE) :

  • Wear a flame-resistant lab coat.

  • Use chemical splash goggles and a full-face shield.

  • Wear heavy-duty chemical-resistant gloves (e.g., butyl rubber or laminate). Always inspect gloves for integrity before use. Double-gloving is recommended.

• Chemical Handling :

  • Keep the reagent container tightly closed and store in a well-ventilated, designated area for toxic substances, ideally between 2-8°C under an inert atmosphere.[3]

  • When transferring, use a syringe or cannula technique to minimize exposure to air and moisture.

  • Avoid inhalation of vapors and any contact with skin or eyes.[6]

• Decontamination and Disposal :

  • Thoroughly decontaminate all equipment and surfaces that have come into contact with the chemical using a suitable solvent, followed by soap and water.

  • Quench any residual reagent by slowly adding it to a stirred, cooled solution of sodium bicarbonate.

  • Dispose of all contaminated materials, including gloves and wipes, as hazardous waste in a sealed, properly labeled container according to institutional and local regulations.[6]

Caption: Safe handling workflow for 1-Chloro-2-(chloromethoxy)ethane.

Conclusion

1-Chloro-2-(chloromethoxy)ethane is a potent and versatile chemical intermediate with significant potential in the fields of pharmaceutical development and complex organic synthesis. Its value lies in the differential reactivity of its two chloro-functionalized sites, enabling chemists to perform selective, stepwise modifications. However, its high reactivity is matched by significant toxicity and handling risks. A thorough understanding of its chemical properties and adherence to rigorous safety protocols are paramount for its effective and safe utilization in a research and development environment.

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Foreword: Navigating the Synthesis of a Potent Bifunctional Reagent

An In-Depth Technical Guide to the Synthesis of 1-Chloro-2-(chloromethoxy)ethane

1-Chloro-2-(chloromethoxy)ethane is a valuable, yet hazardous, bifunctional molecule employed as a chemical intermediate in the synthesis of more complex molecular architectures, particularly within the pharmaceutical industry.[1] Its structure, featuring both a chloroethyl group and a reactive chloromethoxy ether (an α-halo ether), allows for sequential and site-selective reactions, making it a strategic building block.

This guide is structured to provide researchers and drug development professionals with a comprehensive understanding of its synthesis. We will move from the foundational reaction principles to a detailed, field-tested protocol, emphasizing not just the procedural steps but the underlying chemical logic and, most critically, the stringent safety measures required. The synthesis of α-halo ethers is not a trivial undertaking; these compounds are presumed carcinogens, and their handling demands the utmost respect and caution.

PART 1: Critical Safety Imperatives - A Non-Negotiable Framework

The synthesis and handling of 1-Chloro-2-(chloromethoxy)ethane and related α-halo ethers must be approached with an uncompromising commitment to safety. This class of compounds, which includes chloromethyl methyl ether (CMME) and the highly carcinogenic bis(chloromethyl) ether (BCME), is associated with significant health risks.

• Carcinogenicity: Technical-grade chloromethyl methyl ether (CMME) is a known human carcinogen, and other α-halo ethers are reasonably anticipated to be carcinogenic.[2][3] Exposure, particularly through inhalation, has been linked to an increased risk of lung cancer.[3] Therefore, 1-Chloro-2-(chloromethoxy)ethane must be handled as a suspected carcinogen.

• Mandatory Engineering Controls: All operations involving this compound—from reaction setup to purification and storage—must be conducted within a certified, high-performance chemical fume hood to prevent inhalation of vapors.

• Personal Protective Equipment (PPE): A comprehensive PPE regimen is required. This includes, at a minimum:

  • A properly fitted lab coat.

  • Chemical splash goggles and a face shield.

  • Chemically resistant gloves (e.g., nitrile or neoprene, double-gloving is recommended). Check glove manufacturer's data for breakthrough times.

• Waste Disposal: All chemical waste, including residual reagents, solvents, and contaminated materials (gloves, pipette tips, etc.), must be disposed of in accordance with local and federal hazardous waste regulations.

PART 2: Principles of Synthesis - Mechanistic Insights

The most direct and historically established method for preparing α-chloroethers is the acid-catalyzed reaction of an alcohol with formaldehyde and hydrogen chloride.[4] This approach is adapted here for the synthesis of 1-Chloro-2-(chloromethoxy)ethane from 2-chloroethanol.

The reaction proceeds through a well-understood, multi-step mechanism:

• Activation of Formaldehyde: Gaseous hydrogen chloride protonates the carbonyl oxygen of formaldehyde, significantly increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The hydroxyl group of 2-chloroethanol acts as a nucleophile, attacking the activated formaldehyde to form a protonated hemiacetal intermediate.

• Formation of the Hemiacetal: Deprotonation yields a hemiacetal, RO-CH₂-OH.

• Protonation and Water Elimination: The hydroxyl group of the hemiacetal is protonated by HCl, forming a good leaving group (H₂O). Subsequent elimination of water generates a resonance-stabilized oxonium ion, [RO=CH₂]⁺.

• Chloride Attack: The chloride ion (Cl⁻), a competent nucleophile, attacks the electrophilic carbon of the oxonium ion to yield the final product, 1-Chloro-2-(chloromethoxy)ethane.

This entire sequence is a series of equilibrium reactions. The use of a high concentration of anhydrous HCl gas drives the equilibrium toward the final product.

Caption: Reaction mechanism for the synthesis of 1-Chloro-2-(chloromethoxy)ethane.

PART 3: Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of analogous α-halo ethers.[4][5]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
Paraformaldehyde	(CH₂O)n	33.0 g	~1.10	Reagent grade, ensure it is dry.
2-Chloroethanol	80.51	80.5 g (68 mL)	1.00	Reagent grade, anhydrous.
Hydrogen Chloride	36.46	~80 g	~2.20	Anhydrous gas from a lecture bottle or cylinder.
Anhydrous CaCl₂	110.98	As needed	-	For drying.

Equipment:

• 500 mL three-necked round-bottom flask

• Gas dispersion tube (fritted gas bubbler)

• Mechanical stirrer

• Thermometer

• Reflux condenser fitted with a drying tube (e.g., filled with Drierite/CaCl₂)

• Ice-water bath

• Separatory funnel

• Distillation apparatus (short-path or Vigreux column) suitable for vacuum distillation.

Step-by-Step Procedure:

• Reaction Setup: Assemble the three-necked flask with the mechanical stirrer, gas dispersion tube, and condenser in a certified chemical fume hood. The gas dispersion tube should reach near the bottom of the flask.

• Charging Reagents: To the flask, add 2-chloroethanol (80.5 g) and paraformaldehyde (33.0 g).

• Initiating Reaction: Begin stirring the mixture and place the flask in an ice-water bath to maintain an internal temperature of 0-10 °C.

• HCl Gas Introduction: Slowly bubble anhydrous hydrogen chloride gas through the stirred suspension. The paraformaldehyde will gradually dissolve as it depolymerizes and reacts.

• Temperature Control & Monitoring: The reaction is exothermic. Carefully control the rate of HCl addition to maintain the internal temperature below 20 °C. Continue the addition of HCl for 2-3 hours, or until the solution is saturated and two distinct layers form.

• Reaction Completion & Phase Separation: Once the reaction is complete (indicated by the formation of a dense lower layer of the product), stop the HCl flow. Allow the mixture to stand and transfer the entire contents to a separatory funnel.

• Initial Separation: Separate the lower, crude product layer.

• Salting Out: Add a saturated solution of calcium chloride to the aqueous (upper) layer to decrease the solubility of the ether, which may cause a small additional amount of the product to separate. Combine this with the main crude portion.

• Drying: Dry the combined crude product over anhydrous calcium chloride. Swirl occasionally for 20-30 minutes, then decant or filter to remove the drying agent.

• Purification: Purify the crude product by vacuum distillation.[6] Collect the fraction boiling at the appropriate temperature and pressure. The boiling point is reported as 147 °C at atmospheric pressure.[1]

Caption: High-level experimental workflow for the synthesis of 1-Chloro-2-(chloromethoxy)ethane.

PART 4: Product Characterization & Data

The identity and purity of the synthesized 1-Chloro-2-(chloromethoxy)ethane should be confirmed using standard analytical techniques.

Physicochemical Properties:

Property	Value	Source
CAS Number	1462-33-5	[1]
Molecular Formula	C₃H₆Cl₂O	[1]
Molecular Weight	127.98 g/mol	[1]
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	147 °C (at 760 mmHg)	[1]
Density	1.28 g/cm³	[1]
Refractive Index	1.425	[1]

Analytical Characterization:

• Gas Chromatography (GC): Purity should be assessed by GC, with an expected purity of >98% for the distilled product.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show three distinct signals:

    • A triplet corresponding to the -O-CH₂-CH₂-Cl protons.

    • A triplet corresponding to the -O-CH₂-CH₂-Cl protons.

    • A singlet corresponding to the highly deshielded O-CH₂-Cl protons.

  • ¹³C NMR: The carbon NMR spectrum should show three signals corresponding to the three unique carbon atoms in the molecule.

• Infrared (IR) Spectroscopy: The IR spectrum should prominently feature C-O-C stretching frequencies characteristic of an ether and C-Cl stretching bands.

Conclusion

The synthesis of 1-Chloro-2-(chloromethoxy)ethane is a practical procedure for experienced chemists, yielding a versatile intermediate for pharmaceutical and organic synthesis.[1] The methodology, rooted in the classical acid-catalyzed formation of α-halo ethers, is effective but requires rigorous adherence to safety protocols due to the carcinogenic potential of the product class.[2][3] Proper execution of the reaction under controlled temperatures, followed by careful workup and vacuum distillation, can yield a product of high purity. The validation of this purity and the confirmation of the structure through modern analytical techniques are essential final steps in this self-validating protocol.

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Physical properties of 1-Chloro-2-(chloromethoxy)ethane (boiling point, density)

An In-depth Technical Guide to the Physical Properties of 1-Chloro-2-(chloromethoxy)ethane

Introduction

1-Chloro-2-(chloromethoxy)ethane, also known by synonyms such as Diethylene glycol dichloride and 2-Chloroethyl chloromethyl ether, is a significant chemical intermediate in the manufacturing of pharmaceutical products and Active Pharmaceutical Ingredients (APIs).[1] Its utility in organic synthesis underscores the importance of a thorough understanding of its physical characteristics for researchers, scientists, and professionals in drug development. This guide provides a detailed examination of two key physical properties of this compound: its boiling point and density.

Core Physical Properties

The boiling point and density are fundamental physical constants that are critical for the safe handling, process design, and quality control of chemical substances. For 1-Chloro-2-(chloromethoxy)ethane (CAS No. 1462-33-5), these properties are well-defined.[1]

Data Presentation

A summary of the key physical properties of 1-Chloro-2-(chloromethoxy)ethane is presented below:

Property	Value	Units
Boiling Point	147	°C
Density	1.28	g/cm³
Molecular Formula	C₃H₆Cl₂O
Molecular Weight	127.980	g/mol

Source: Mallak Specialties Pvt Ltd Technical Data Sheet[1]

Causality Behind Physical Properties of Haloalkanes

The physical properties of haloalkanes like 1-Chloro-2-(chloromethoxy)ethane are dictated by the nature of the intermolecular forces.[2][3] The presence of polar carbon-halogen bonds leads to dipole-dipole interactions, which are stronger than the van der Waals forces present in their parent alkanes.[4] This results in haloalkanes generally having higher boiling points than alkanes with a similar number of carbon atoms.[3][4]

The boiling point is influenced by several factors:

• Size and Mass of the Halogen: As the size and mass of the halogen atom increase, the strength of the van der Waals forces increases, leading to a higher boiling point.[2][5]

• Number of Halogen Atoms: An increase in the number of halogen atoms generally leads to a higher boiling point due to the increased molecular weight and stronger intermolecular forces.[3]

• Carbon Chain Length: The boiling point increases with the length of the carbon chain.[3]

Similarly, the density of haloalkanes is typically greater than that of hydrocarbons with a comparable molecular weight.[6] This is because halogens have a greater mass per unit volume than a methyl or methylene group.[6] The density increases with an increasing number and atomic mass of the halogen atoms.[5]

Experimental Protocol for Determination of Boiling Point and Density

To ensure the quality and purity of 1-Chloro-2-(chloromethoxy)ethane, its boiling point and density can be experimentally verified. The following protocols describe standard laboratory procedures for these determinations.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.

Methodology:

• Apparatus Setup: Assemble a distillation apparatus. This includes a round-bottom flask, a heating mantle, a condenser, a thermometer, and a receiving flask.

• Sample Preparation: Place a small volume of 1-Chloro-2-(chloromethoxy)ethane into the round-bottom flask along with a few boiling chips to ensure smooth boiling.

• Heating: Begin to gently heat the flask using the heating mantle.

• Temperature Reading: Record the temperature at which the liquid begins to boil and a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point.

• Pressure Correction: If the atmospheric pressure is not at standard pressure (760 mmHg), a correction may be necessary.

Determination of Density

Density is the mass per unit volume of a substance.

Methodology:

• Mass Measurement: Accurately weigh a clean and dry pycnometer (a specific gravity bottle) using an analytical balance.

• Volume Measurement: Fill the pycnometer with 1-Chloro-2-(chloromethoxy)ethane, ensuring there are no air bubbles. The volume of the pycnometer is precisely known.

• Second Mass Measurement: Weigh the pycnometer containing the sample.

• Calculation: The density is calculated by dividing the mass of the sample (the difference between the second and first weighings) by the known volume of the pycnometer.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental determination of the physical properties of 1-Chloro-2-(chloromethoxy)ethane.

Caption: Experimental workflow for determining the boiling point and density of 1-Chloro-2-(chloromethoxy)ethane.

Conclusion

The physical properties of 1-Chloro-2-(chloromethoxy)ethane, specifically its boiling point of 147 °C and density of 1.28 g/cm³, are crucial for its application in scientific research and industrial processes.[1] Understanding the underlying principles that govern these properties, as well as the experimental methods for their verification, ensures the safe and effective use of this important chemical intermediate.

References

• Mallak Specialties Pvt Ltd. 1-Chloro-2-(chloromethoxy) ethane. [Link]

• ChemBK. (chloromethoxy)ethane. (2024-04-10). [Link]

• Cheméo. Chemical Properties of Ethane, 2-chloro-1-(chloromethoxy)-1,1,2-trifluoro- (CAS 428-92-2). [Link]

• CK-12 Foundation. Physical Properties of Haloalkanes and Haloarenes. (2026-01-01). [Link]

• EMBIBE. Physical Properties of Haloalkanes and Haloarenes: Density, Solubility. (2023-01-18). [Link]

• Testbook. Physical Properties of Haloalkanes: Density, Melting & Boiling Point, Solubility. [Link]

• Chemsrc. 1-Chloro-2-methoxyethane | CAS#:627-42-9. (2025-08-22). [Link]

• Unknown Source. Haloalkanes. [Link]

• Thermo Fisher Scientific. SAFETY DATA SHEET. (2025-10-07). [Link]

• Cheméo. Chemical Properties of 1-Chloro-2-ethoxyethane (CAS 628-34-2). [Link]

• Unknown Source. Haloalkanes and Haloarenes. (2020-04-14). [Link]

• PubChem. Ethane, 1-chloro-2-ethoxy- | C4H9ClO | CID 12341. [Link]

• Pharmaffiliates. 1-Chloro-2-(2-chloroethoxy)ethane | 111-44-4. [Link]

• PubChem. Chloromethyl ethyl ether | C3H7ClO | CID 18523. [Link]

Sources

• 1. Diethylene Glycol Dichloride, 1 Chloro 2 (Chloromethoxy) Ethane, C3H6Cl2O, 1462-33-5, Chloroethyl Chloromethyl Ether; Chloroethyl Chloromethylether [mallakchemicals.com]
• 2. embibe.com [embibe.com]
• 3. selfstudys.com [selfstudys.com]
• 4. testbook.com [testbook.com]
• 5. CK12-Foundation [flexbooks.ck12.org]
• 6. colapret.cm.utexas.edu [colapret.cm.utexas.edu]

A Senior Application Scientist's Guide to 1-Chloro-2-(chloromethoxy)ethane: Safety, Handling, and Storage

Authored for Researchers, Scientists, and Drug Development Professionals

Section 1: Core Chemical Profile and Hazard Identification

Introduction and Utility

1-Chloro-2-(chloromethoxy)ethane (CAS No. 1462-33-5) is a chlorinated ether utilized as a key raw material and intermediate in organic synthesis, particularly within the pharmaceutical industry.[1] Its chemical structure, featuring two reactive chlorine atoms, makes it a versatile building block. However, this reactivity is also the primary source of its associated hazards. This guide provides a detailed framework for its safe management in a professional laboratory setting, moving beyond mere procedural steps to explain the causality behind each safety recommendation.

Hazard Synopsis and GHS Classification

This compound is classified as a hazardous substance requiring stringent control measures. The primary concerns involve its combustibility and its effects upon direct contact or inhalation.[2]

• Physical Hazards: Combustible liquid.[2]

• Health Hazards:

  • Causes skin irritation (Category 2).[2]

  • Causes serious eye irritation (Category 2).[2]

  • May cause respiratory irritation (Category 3).[2]

  • Related chloroalkyl ethers have been identified as potential carcinogens, warranting cautious handling to minimize any long-term exposure risks.[3][4]

Physicochemical Properties

Understanding the physical properties of 1-Chloro-2-(chloromethoxy)ethane is fundamental to designing safe handling and storage protocols. These characteristics dictate its behavior in the laboratory environment, from its evaporation rate to its fire risk.

Property	Value	Source
CAS Number	1462-33-5	[1]
Molecular Formula	C3H6Cl2O	[1]
Molecular Weight	127.98 g/mol	[1]
Appearance	Colorless or light yellow liquid	[1]
Odor	Odorless	[1]
Boiling Point	147 °C	[1]
Flash Point	74.025 °C	[1]
Density	1.28 g/cm³	[1]
Solubility	Soluble in Chloroform	[1]

Section 2: Proactive Risk Mitigation and Exposure Control

Safe science is predicated on a hierarchy of controls. Before any personal protective equipment is selected, engineering and administrative controls must be implemented as the primary lines of defense.

Engineering Controls: The First Line of Defense

The principal risk from 1-Chloro-2-(chloromethoxy)ethane is the inhalation of its vapors, which can cause respiratory irritation.[2] Therefore, all manipulations must be performed within a properly functioning chemical fume hood.

• Causality: A fume hood provides negative pressure, continuously drawing vapors away from the user's breathing zone and preventing their accumulation in the laboratory atmosphere. This is critical for a volatile compound, even one that is not highly flammable.

• Validation: Ensure the fume hood has a current certification and that the airflow monitor indicates it is functioning correctly before beginning work. The sash should be kept as low as possible.

• Emergency Infrastructure: Workstations must be equipped with an accessible eyewash station and safety shower, as immediate flushing is the most critical first aid step for eye or skin contact.[5]

Personal Protective Equipment (PPE): The Essential Barrier

PPE is not a substitute for robust engineering controls but is a mandatory final barrier to prevent exposure. The selection of PPE must be deliberate and based on the specific tasks being performed.

• Eye and Face Protection: Chemical splash goggles are mandatory.[2] Standard safety glasses do not provide a seal around the eyes and are insufficient to protect against splashes. A face shield should be worn over the goggles during procedures with a higher risk of splashing, such as when transferring large volumes.

• Skin Protection:

  • Gloves: Wear protective gloves. Given the nature of chlorinated solvents, nitrile or butyl rubber gloves are recommended. Always inspect gloves for tears or pinholes before use.[6] Contaminated gloves must be removed carefully, avoiding skin contact, and disposed of as hazardous waste.

  • Lab Coat/Clothing: A long-sleeved, flame-resistant lab coat is required. For tasks with significant splash potential, a chemically resistant apron should be worn over the lab coat.

• Respiratory Protection: When engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[2] A proper fit test is essential for the respirator to be effective.

Caption: Logical flow for responding to a chemical spill.

First Aid Measures

Immediate and appropriate first aid is critical to minimizing harm from exposure. [7]

• Inhalation: If vapors are inhaled, immediately move the affected person to fresh air and keep them comfortable for breathing. [2]If symptoms such as respiratory irritation persist, seek immediate medical attention. [2][7]* Skin Contact: If the chemical comes into contact with skin, immediately remove all contaminated clothing and wash the affected area with plenty of soap and water. [2]Seek medical advice if skin irritation develops or persists.

• Eye Contact: In case of eye contact, rinse cautiously and immediately with plenty of water for at least 15 minutes, holding the eyelids open. [2][8]Remove contact lenses if present and easy to do so. [2]Continue rinsing and seek immediate medical attention. [7]* Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison control center or doctor immediately for treatment advice. [9]

Fire Response

• Extinguishing Media: In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish. [2]Do not use a direct stream of water, as it may spread the fire.

• Protective Gear: Firefighters must wear full protective clothing and a self-contained breathing apparatus (SCBA).

Section 5: Waste Management and Disposal

Chemical waste disposal is a highly regulated aspect of laboratory work that demands strict adherence to institutional and governmental guidelines.

• Regulatory Compliance: The disposal of 1-Chloro-2-(chloromethoxy)ethane and any materials contaminated with it must be handled as hazardous waste. [2]All disposal must be in accordance with local, state, and federal regulations.

• Waste Collection:

  • Collect all waste containing this chemical in a designated, properly labeled, and sealed container.

  • The container must be compatible with the chemical and clearly marked with "Hazardous Waste" and the full chemical name.

  • Do not mix this waste with other, incompatible waste streams.

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. [2]

Section 6: References

• Mallak Specialties Pvt Ltd. (2018, November). Technical Data Sheet of 1-Chloro-2-(chloromethoxy) ethane. [Link]

• Carl ROTH. (2022, August 28). Safety Data Sheet: Chloro(chloromethoxy)methane. [Link]

• PubChem. Ethane, 1-chloro-2-ethoxy-. [Link]

• Pharmaffiliates. 1-Chloro-2-(2-chloroethoxy)ethane. [Link]

• Centers for Disease Control and Prevention (CDC). First Aid Procedures for Chemical Hazards | NIOSH. [Link]

• Lab Manager. (2020, November 25). EPA Draft Risk Evaluation Identifies Safety Concerns for 1,2-Dichloroethane. [Link]

• Cheméo. Chemical Properties of 1-Chloro-2-ethoxyethane (CAS 628-34-2). [Link]

• Albert Einstein College of Medicine. Methyl Chlormethyl Ether Awareness Training. [Link]

• PubChem. Chloromethyl ethyl ether. [Link]

• JESIP. Early stages of an incident & M/Ethane. [Link]

• Cole-Parmer. Material Safety Data Sheet - Chloromethyl ethyl ether. [Link]

• REAL First Aid. How To Report An Incident. [Link]

• California Office of Environmental Health Hazard Assessment (OEHHA). (2011, July 1). Chloroalkyl ethers. [Link]

• Chemsrc. 1-Chloro-2-methoxyethane | CAS#:627-42-9. [Link]

• T3DB. Bis(2-chloroethyl) ether (T3D0088). [Link]

• Princeton University Environmental Health and Safety. Section 6C: Protective Equipment. [Link]

• Anesthesia Key. Personal Protective Equipment. [Link]

Sources

• 1. Diethylene Glycol Dichloride, 1 Chloro 2 (Chloromethoxy) Ethane, C3H6Cl2O, 1462-33-5, Chloroethyl Chloromethyl Ether; Chloroethyl Chloromethylether [mallakchemicals.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. carlroth.com [carlroth.com]
• 4. oehha.ca.gov [oehha.ca.gov]
• 5. fishersci.com [fishersci.com]
• 6. Personal Protective Equipment | Anesthesia Key [aneskey.com]
• 7. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 8. CCOHS: First Aid for Chemical Exposures [ccohs.ca]
• 9. echemi.com [echemi.com]

Material Safety Data Sheet (MSDS) for 1-Chloro-2-(chloromethoxy)ethane

An In-Depth Technical Guide to the Safe Handling of 1-Chloro-2-(chloromethoxy)ethane

For Researchers, Scientists, and Drug Development Professionals

Section 1: Executive Summary and Strategic Hazard Overview

1-Chloro-2-(chloromethoxy)ethane (CAS No. 1462-33-5) is a chlorinated ether utilized as a key raw material and intermediate in organic synthesis, particularly in the pharmaceutical industry.[1] Its bifunctional nature, possessing two reactive chloro- sites, makes it a versatile building block. However, this reactivity also underpins its significant health and safety hazards. This guide provides a comprehensive framework for its safe handling, moving beyond rote compliance to foster a deep, causal understanding of the risks involved. The core principle of this document is that true laboratory safety stems from a scientific understanding of the material's properties and potential reaction pathways, not merely from a checklist of precautions.

As a member of the chloroalkyl ether class, this compound warrants significant caution. Several compounds in this family are recognized as potent carcinogens and direct-acting mutagens.[2] While specific toxicological data for 1-Chloro-2-(chloromethoxy)ethane is not widely published, the structural alerts from related compounds necessitate treating it with the highest degree of care, assuming potential carcinogenicity and high acute toxicity.

Rapid Hazard Assessment

Hazard Class	Classification & Rationale
Acute Toxicity	While specific data is lacking, related chloroalkyl ethers are toxic if swallowed or inhaled.[3] Prudence dictates handling as a substance with high acute toxicity potential.
Skin Corrosion/Irritation	Expected to be a skin irritant. Chlorinated solvents can defat the skin, leading to irritation and dermatitis.[4]
Eye Damage/Irritation	Expected to cause serious eye irritation. The solvent nature and potential for hydrolysis to acidic byproducts present a significant risk to ocular tissue.
Flammability	Combustible Liquid. It has a flash point of 74.025°C, meaning it can ignite if exposed to an ignition source at or above this temperature.[1]
Chronic Health Hazard	Suspected Carcinogen. This is inferred from the known carcinogenicity of other chloroalkyl ethers like bis(chloromethyl) ether (BCME) and chloromethyl methyl ether (CMME), which are associated with an increased risk of lung cancer.[2]

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Caption: Core hazards of 1-Chloro-2-(chloromethoxy)ethane and their logical link to required PPE.

Section 2: Molecular Identity and Physicochemical Rationale

Understanding the chemical's behavior begins with its structure. The molecule contains an ethyl ether backbone with chlorine atoms at two key positions, making it a dichloro ether.

Caption: Structure of 1-Chloro-2-(chloromethoxy)ethane.

This structure dictates its physical and chemical properties. The ether group provides some polarity, while the alkyl chains and chlorine atoms contribute to its organic character. This balance explains its solubility profile—it is soluble in chloroform but has limited solubility in water.[1] The presence of the ether linkage is a critical safety concern; like many ethers, it has the potential to form explosive peroxides upon prolonged exposure to air and light.

Physicochemical Data Table

Property	Value	Source	Rationale
CAS Number	1462-33-5	[1]	Unique identifier for this specific chemical substance.
Molecular Formula	C₃H₆Cl₂O	[1]	Derived from its constituent atoms.
Molecular Weight	127.98 g/mol	[1]	Sum of atomic weights of all atoms in the molecule.
Appearance	Colorless or light yellow liquid	[1]	Typical for many chlorinated organic compounds.
Boiling Point	147 °C	[1]	Relatively high due to molecular weight and dipole-dipole interactions.
Density	1.28 g/cm³	[1]	Denser than water, which is critical for spill response (it will sink).
Flash Point	74.025 °C	[1]	Classifies it as a combustible, not flammable, liquid. Ignition requires pre-heating.
Water Solubility	Soluble in Chloroform	[1]	Indicates its nonpolar, organic character. Water solubility is expected to be low.
Stability	Stable under normal conditions	[1]	"Normal conditions" exclude air and light over long periods due to peroxide risk.

Section 3: Toxicological Profile and Mechanistic Insights

While specific toxicological studies on 1-Chloro-2-(chloromethoxy)ethane are limited, the broader class of chloroalkyl ethers, to which it belongs, has been studied more extensively. This class includes known human carcinogens.[2]

Causality of Hazard: The toxicity of chloroalkyl ethers is linked to their function as alkylating agents. The chlorine atoms are good leaving groups, allowing the molecule to react with and covalently modify biological macromolecules like DNA, RNA, and proteins. This alkylation of DNA is a primary mechanism of mutagenesis and carcinogenesis. Several chloroalkyl ethers are direct-acting mutagens.[2] Therefore, it is scientifically prudent to assume 1-Chloro-2-(chloromethoxy)ethane has similar properties and handle it as a suspected carcinogen and mutagen.

Occupational exposure to related compounds like BCME and CMME is strongly associated with an increased risk of lung cancer.[2] Exposure can occur through inhalation of vapors or direct contact with the liquid.

Section 4: Proactive Exposure Control & Personal Protective Equipment (PPE)

Given the high potential hazard, exposure must be minimized through a multi-layered approach combining engineering controls and robust PPE.

Engineering Controls

• Fume Hood: All handling of 1-Chloro-2-(chloromethoxy)ethane must be performed inside a certified chemical fume hood to prevent inhalation of vapors.

• Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive emissions are diluted and exhausted.[5]

• Safety Equipment: An emergency eyewash station and safety shower must be immediately accessible in the work area.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards of the chemical.

• Eye Protection: Chemical splash goggles are mandatory.[6] Standard safety glasses do not provide adequate protection against splashes.

• Hand Protection: Wear appropriate protective gloves.[5] Given that this is a chlorinated organic liquid, double-gloving with nitrile gloves is a recommended minimum. For prolonged handling or immersion, heavier-duty gloves such as neoprene or Viton® should be considered. Always check the manufacturer's glove compatibility data.

• Body Protection: A flame-resistant lab coat should be worn and kept buttoned. For larger quantities, a chemically resistant apron or suit may be necessary.

• Respiratory Protection: Not typically required if work is conducted within a fume hood. If engineering controls fail or for emergency response, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[5]

Caption: Recommended donning and doffing sequence for PPE to minimize cross-contamination.

Section 5: Reactive Hazards and Chemical Incompatibility

This compound's stability is conditional. It is incompatible with strong oxidizing agents, acids, and bases.[7]

• Strong Oxidizers: Can lead to a violent reaction, increasing fire and explosion risk.

• Bases/Acids: Can promote decomposition, potentially releasing hydrogen chloride (HCl) gas.

• Peroxide Formation: As an ether, it can form explosive peroxides when exposed to air and light. Containers should be dated upon opening and tested for peroxides if stored for extended periods (e.g., > 6 months) or before distillation.

Sources

• 1. Diethylene Glycol Dichloride, 1 Chloro 2 (Chloromethoxy) Ethane, C3H6Cl2O, 1462-33-5, Chloroethyl Chloromethyl Ether; Chloroethyl Chloromethylether [mallakchemicals.com]
• 2. oehha.ca.gov [oehha.ca.gov]
• 3. Ethane, 1-chloro-2-ethoxy- | C4H9ClO | CID 12341 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. fishersci.com [fishersci.com]

Introduction: The Latent Threat of Alpha-Chloro Ethers

An In-depth Technical Guide to the Hazards of Alpha-Chloro Ethers in the Laboratory

Alpha-chloro ethers are a class of organic compounds characterized by a chlorine atom and an ether oxygen attached to the same carbon atom (R-O-CH(Cl)-R'). While they are valuable reagents and intermediates in organic synthesis, particularly for chloromethylation reactions, their use is fraught with extreme and often underestimated hazards.[1] Two of the most notorious members of this class are bis(chloromethyl) ether (BCME) and chloromethyl methyl ether (CMME). The primary danger associated with these compounds stems from their extreme toxicity and potent carcinogenicity.[2][3] This guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing the technical knowledge and practical protocols necessary to manage the significant risks posed by alpha-chloro ethers in a laboratory setting.

The Chemical Causality of Hazard: Reactivity and Spontaneous Formation

The hazardous nature of alpha-chloro ethers is intrinsically linked to their chemical structure. The presence of both an electronegative chlorine atom and an oxygen atom on the same carbon creates a highly reactive electrophilic center. This makes them potent alkylating agents, capable of reacting with a wide range of nucleophiles, including water, alcohols, and, most critically, the nucleophilic sites on biological macromolecules like DNA.

A particularly insidious hazard is the potential for in situ formation of the highly carcinogenic bis(chloromethyl) ether (BCME) from common laboratory reagents. The reaction between formaldehyde and hydrogen chloride, often present together in various synthetic procedures (e.g., chloromethylation reactions), can readily generate BCME. This reaction can also occur when solutions of formaldehyde are mixed with hydrochloric acid.

Caption: Inadvertent formation of BCME from common reagents and its mechanism of action.

This spontaneous formation means that even if a procedure does not explicitly call for BCME, a significant carcinogenic risk may still be present. Therefore, any protocol involving the combination of formaldehyde or its sources (like paraformaldehyde) with chloride sources must be treated as potentially generating BCME.

Toxicology and Health Hazards: An Invisible Aggressor

Alpha-chloro ethers exert their toxicity through multiple routes of exposure, including inhalation, skin absorption, and ingestion.[4] The severity of the health effects is compounded by the high volatility of lower-molecular-weight compounds like CMME and BCME.

Acute Effects

Short-term exposure to alpha-chloro ethers can cause severe irritation to the skin, eyes, and mucous membranes.[2][5] Inhalation is a primary concern; vapors can irritate the entire respiratory tract, leading to coughing, shortness of breath, and sore throat.[3][6] At higher concentrations, exposure can cause severe lung damage, including pulmonary edema—a medical emergency where fluid accumulates in the lungs.[2][3]

Chronic Effects and Carcinogenicity

The most significant long-term hazard of alpha-chloro ethers is their classification as known human carcinogens.[2] Chronic inhalation exposure is strongly linked to an increased risk of lung cancer, with multiple epidemiological studies confirming high incidences of lung cancer among workers exposed to CMME and BCME.[5][7][8] The International Agency for Research on Cancer (IARC) classifies BCME and technical-grade CMME (which is often contaminated with BCME) as Group 1 carcinogens, meaning there is sufficient evidence of carcinogenicity in humans.[1][9] Animal studies corroborate these findings, showing that BCME is a potent, fast-acting carcinogen that induces respiratory tract tumors in rodents via inhalation and skin tumors upon dermal application.[5][9][10]

Due to this classification, regulatory bodies and safety experts advocate that there is no safe level of exposure to these carcinogens.[2] All contact should be reduced to the lowest possible level.

Compound	CAS No.	Molecular Weight	Boiling Point	Primary Hazards	Carcinogen Classification
Bis(chloromethyl) ether (BCME)	542-88-1	114.96 g/mol	106 °C	Extremely toxic by inhalation, potent carcinogen, severe irritant.	IARC: 1; EPA: A; NTP: K; ACGIH: A1[1][5][11][12]
Chloromethyl methyl ether (CMME)	107-30-2	80.51 g/mol	59 °C	Highly flammable, fatal if inhaled, causes cancer, severe irritant.	IARC: 1; NIOSH: Ca; NTP: K; OSHA: Ca[1][3][8][12]

Table 1: Physicochemical and Toxicological Properties of Key Alpha-Chloro Ethers.

Regulatory Landscape and Exposure Limits

Given the severe hazards, the use of alpha-chloro ethers is strictly regulated. In the United States, the Occupational Safety and Health Administration (OSHA) has specific standards for both BCME (29 CFR 1910.1008) and CMME (29 CFR 1910.1006).[13] These standards mandate stringent controls, including the use of regulated areas, specific engineering controls, and rigorous work practices.

The causality for such strict regulation is the clear dose-response relationship between exposure and cancer risk.[10] The goal of these regulations is to prevent any exposure, reflecting the scientific consensus that there is no demonstrable safe threshold for a potent carcinogen.

Organization	Compound	Exposure Limit	Notes
OSHA	BCME	No PEL; Regulated under 29 CFR 1910.1008	Regulated as a carcinogen. Requires enclosed systems and stringent controls.[11][13]
OSHA	CMME	No PEL; Regulated under 29 CFR 1910.1006	Regulated as a carcinogen. Requires enclosed systems and stringent controls.[12][13]
NIOSH	BCME	Lowest Feasible Concentration (LFC)	Recommended Exposure Limit (REL) is LFC.[11]
NIOSH	CMME	Lowest Feasible Concentration (LFC)	Recommended Exposure Limit (REL) is LFC.[12]
ACGIH	BCME	0.001 ppm (TWA)	Threshold Limit Value (TLV) with an A1 (Confirmed Human Carcinogen) designation.[11]

Table 2: Occupational Exposure Limits and Recommendations.

A Proactive Defense: Risk Assessment and the Hierarchy of Controls

A foundational principle of laboratory safety is the proactive management of risk. This begins with a thorough risk assessment for any experiment involving or potentially generating alpha-chloro ethers.[14] The most effective way to manage these risks is by applying the hierarchy of controls, which prioritizes the most effective and reliable control measures.

Caption: The hierarchy of controls prioritizes strategies for managing lab hazards.

• Elimination/Substitution: The most effective control is to eliminate the use of alpha-chloro ethers entirely. Investigate alternative synthetic routes that use less hazardous reagents. For example, can a different protecting group strategy avoid the need for chloromethylation?

• Engineering Controls: If elimination or substitution is not feasible, the next step is to physically isolate the hazard from the researcher. All work with alpha-chloro ethers must be conducted within a certified chemical fume hood, or preferably, a glovebox to provide a higher level of containment.[11]

• Administrative Controls: These are work practices and procedures designed to reduce exposure. This includes establishing designated areas for work with alpha-chloro ethers, providing comprehensive training on the hazards and procedures, and implementing strict hygiene protocols.

• Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in conjunction with other controls. It does not eliminate the hazard but provides a barrier between the user and the chemical.

Standard Operating Procedures (SOPs) for Safe Handling

All work involving alpha-chloro ethers requires a substance-specific SOP that has been reviewed and approved by the institution's Environmental Health and Safety (EHS) department.

Required Engineering Controls

• Primary Containment: All manipulations (weighing, transferring, reactions, workups) must be performed in a certified chemical fume hood with a face velocity of 80-120 feet per minute or a glovebox under negative pressure.

• Ventilation: Ensure the fume hood exhaust is not recirculated and is located away from air intakes.

Personal Protective Equipment (PPE) Selection

The choice of PPE is critical because skin absorption is a significant exposure route.

• Hand Protection: Use double gloving. An inner nitrile glove should be worn, with an outer glove made of a material resistant to alpha-chloro ethers (e.g., butyl rubber or Viton). Check manufacturer's glove compatibility charts.

• Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over the goggles when there is a significant splash risk.

• Body Protection: A lab coat is required at a minimum. For procedures with higher risk, a chemically resistant apron or a disposable Tyvek suit should be used.

• Respiratory Protection: Respiratory protection may be required, as determined by a risk assessment and institutional EHS.[15] If required, it must be part of a formal respiratory protection program, including fit-testing and training, as mandated by OSHA.[13]

Emergency Procedures: Preparedness and Response

Accidents can happen despite the best precautions. A clear, well-rehearsed emergency plan is essential.

Protocol: Chemical Spill Response

Caption: Step-by-step workflow for responding to an alpha-chloro ether spill.

• Immediate Action: Alert all personnel in the immediate vicinity and evacuate the area.

• Containment (if safe): If the spill is small and you are trained to handle it, prevent it from spreading by surrounding it with an absorbent material (e.g., chemical spill pads or vermiculite).

• Decontamination: Cover the spill with an absorbent material.[16][17] Gently apply a decontamination solution. A common solution is aqueous ammonia or sodium bicarbonate to hydrolyze the ether. Allow for sufficient contact time (at least 30 minutes).

• Collection: Carefully collect all contaminated materials into a heavy-duty plastic bag or a designated waste container.[18] Seal the container, label it clearly as "Hazardous Waste: Alpha-Chloro Ether Debris," and arrange for pickup.

• Final Cleaning: Wipe the area again with the decontamination solution, followed by soap and water.

• Reporting: Report the incident to your supervisor and EHS department, regardless of the size.

Protocol: Personnel Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[19] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration (if trained) and seek immediate medical attention.

Decontamination and Waste Disposal

Proper disposal is a critical and legally required part of the experimental lifecycle. Never dispose of alpha-chloro ethers down the drain.

• Waste Segregation: All waste contaminated with alpha-chloro ethers—including reaction mixtures, solvents, contaminated gloves, absorbent materials, and empty containers—must be collected as hazardous waste.[20][21]

• Decontamination of Equipment: Glassware and equipment should be decontaminated before being removed from the fume hood. This can be done by rinsing with a decontamination solution (e.g., a dilute solution of ammonia or sodium bicarbonate in a solvent like methanol or ethanol) followed by a standard wash. All rinsate must be collected as hazardous waste.

• Waste Containers: Use robust, sealed, and clearly labeled containers for waste collection. The label must include the words "Hazardous Waste" and the specific chemical names.[20]

Conclusion

Alpha-chloro ethers represent a severe and multifaceted hazard in the research laboratory. Their high reactivity, extreme toxicity, and potent carcinogenicity—compounded by the potential for inadvertent formation—demand the highest level of caution and respect. A comprehensive safety strategy, built on the principles of the hierarchy of controls, is not merely a matter of regulatory compliance but a professional and ethical obligation. By understanding the chemical basis of their hazards and implementing the rigorous engineering controls, work practices, and emergency procedures outlined in this guide, researchers can mitigate the risks and ensure a safer environment for the pursuit of scientific advancement.

References

• U.S. Environmental Protection Agency. (2000). Bis(chloromethyl)ether (BCME). EPA. [Link]

• Occupational Safety and Health Administration. Toxic and Hazardous Substances. U.S. Department of Labor. [Link]

• Van Duuren, B. L., et al. (1975). Carcinogenic activity of di- and trifunctional alpha-chloro ethers and of 1,4-dichlorobutene-2 in ICR/HA swiss mice. Journal of the National Cancer Institute. [Link]

• International Agency for Research on Cancer. (2012). Chemical agents and related occupations. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 100F. [Link]

• New Jersey Department of Health. (2007). Hazardous Substance Fact Sheet: Bis(Chloromethyl) Ether. NJ.gov. [Link]

• Occupational Safety and Health Administration. 1926.55 - Gases, vapors, fumes, dusts, and mists. U.S. Department of Labor. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. [Link]

• National Institute for Occupational Safety and Health. (1988). Occupational Health Guidelines for Chemical Hazards. CDC. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: The Synthetic Utility of 1-Chloro-2-(chloromethoxy)ethane in Nucleophilic Reactions

Abstract

1-Chloro-2-(chloromethoxy)ethane (CAS No. 1462-33-5) is a versatile bifunctional electrophile that serves as a valuable building block in modern organic synthesis, particularly in the construction of heterocyclic scaffolds essential for pharmaceutical and materials science.[1] This technical guide provides an in-depth exploration of its reactivity with common nucleophiles, focusing on the underlying mechanisms, practical applications, and detailed, validated protocols for its use. We will delve into reactions with oxygen, nitrogen, and sulfur nucleophiles, highlighting the causality behind experimental design and providing researchers with the necessary framework to confidently employ this reagent in their synthetic endeavors.

Introduction: Understanding the Reagent

1-Chloro-2-(chloromethoxy)ethane is a colorless to light yellow liquid characterized by two distinct electrophilic centers: a primary alkyl chloride and a more reactive α-chloroether moiety.[1] This dual reactivity is the cornerstone of its synthetic utility.

Table 1: Physicochemical Properties of 1-Chloro-2-(chloromethoxy)ethane

Property	Value	Reference
CAS Number	1462-33-5	[1]
Molecular Formula	C₃H₆Cl₂O	[1]
Molecular Weight	128.98 g/mol	[1]
Boiling Point	147 °C	[1]
Density	1.28 g/cm³	[1]
Appearance	Colorless or light yellow liquid	[1]
Solubility	Soluble in Chloroform	[1]

The key to harnessing the potential of 1-chloro-2-(chloromethoxy)ethane lies in understanding the differential reactivity of its two C-Cl bonds. The carbon of the chloromethoxy group (-O-CH₂-Cl) is significantly more electrophilic than the carbon of the chloroethyl group (-CH₂-CH₂-Cl). This is because the adjacent ether oxygen can stabilize the transition state of a nucleophilic attack through resonance, making the chloromethyl group an excellent leaving group. Consequently, reactions with nucleophiles typically proceed via a bimolecular nucleophilic substitution (SN2) mechanism, with initial attack occurring preferentially at the chloromethoxy carbon.[2][3][4]

Caption: General SN2 mechanism at the α-chloroether center.

Safety First: Handling α-Chloroethers

CRITICAL NOTE: α-Chloroethers, including 1-chloro-2-(chloromethoxy)ethane and its common byproducts like bis(chloromethyl)ether, are potent alkylating agents and are classified as potential human carcinogens.[5][6] All manipulations must be conducted in a certified chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.[7] All contaminated waste must be disposed of following institutional and local regulations for hazardous materials.[8]

Application I: Synthesis of Morpholine Derivatives with Nitrogen Nucleophiles

One of the most powerful applications of 1-chloro-2-(chloromethoxy)ethane is the synthesis of the morpholine scaffold, a privileged structure in medicinal chemistry.[9] The reaction with a primary amine proceeds via a sequential double SN2 reaction, first at the highly reactive chloromethyl carbon, followed by an intramolecular cyclization to form the six-membered ring.

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Application Notes and Protocols for the Synthesis of Crown E Ethers Using 1-Chloro-2-(chloromethoxy)ethane

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction: The Architectural Elegance of Crown Ethers and the Utility of 1-Chloro-2-(chloromethoxy)ethane

Crown ethers are a fascinating class of macrocyclic polyethers, first discovered by Charles J. Pedersen, a discovery that contributed to his Nobel Prize in Chemistry in 1987.[1] These molecules are characterized by a central hydrophilic cavity lined with oxygen atoms and a hydrophobic exterior. This unique structure allows them to selectively bind with various cations, such as alkali metal ions, based on the compatibility between the ion's size and the crown ether's cavity.[2] This selective binding capability has led to their widespread use in various fields, including organic synthesis, phase transfer catalysis, ion transport, and the development of ion-selective electrodes.[2][3]

The synthesis of crown ethers is a cornerstone of supramolecular chemistry. One of the most prevalent methods for their preparation is the Williamson ether synthesis, a robust and versatile SN2 reaction where an alkoxide reacts with an alkyl halide.[4] This application note provides a detailed protocol for the synthesis of the well-known 18-crown-6, utilizing 1-chloro-2-(chloromethoxy)ethane as a key building block in conjunction with triethylene glycol. 1-Chloro-2-(chloromethoxy)ethane is a valuable bifunctional electrophile for such syntheses.[1]

Underlying Scientific Principles: The Williamson Ether Synthesis and the Template Effect

The synthesis of 18-crown-6 from triethylene glycol and a dielectrophile is a classic example of the Williamson ether synthesis. The reaction proceeds via the deprotonation of the terminal hydroxyl groups of triethylene glycol by a strong base, typically an alkali metal hydroxide or hydride, to form a more nucleophilic dialkoxide. This dialkoxide then undergoes a bimolecular nucleophilic substitution (SN2) reaction with the electrophilic carbon atoms of the chloro-substituted reagent.[4]

A critical factor in achieving a high yield of the cyclic crown ether, as opposed to linear polymers, is the "template effect." By using a cation (like K⁺ for the synthesis of 18-crown-6) that fits snugly into the forming macrocycle's cavity, the reactive ends of the linear precursor are held in close proximity, thus favoring intramolecular cyclization.[2]

The proposed synthesis in this note involves a pseudo-[2+2] cyclization, where two molecules of the dialkoxide of triethylene glycol react with two molecules of 1-chloro-2-(chloromethoxy)ethane.

Reaction Mechanism Workflow

Caption: Proposed reaction mechanism for the synthesis of 18-crown-6.

Experimental Protocol: Synthesis of 18-Crown-6

This protocol outlines the synthesis of 18-crown-6 from triethylene glycol and 1-chloro-2-(chloromethoxy)ethane.

Materials:

• Triethylene glycol (reagent grade, anhydrous)

• 1-Chloro-2-(chloromethoxy)ethane (≥98% purity)[1]

• Potassium hydroxide (KOH) pellets (85%)

• Tetrahydrofuran (THF), anhydrous

• Dichloromethane (DCM), anhydrous

• Magnesium sulfate (MgSO₄), anhydrous

• Acetonitrile

Equipment:

• Three-necked round-bottom flask (1 L)

• Mechanical stirrer

• Reflux condenser

• Dropping funnel

• Heating mantle

• Rotary evaporator

• Filtration apparatus (Büchner funnel and flask)

• Distillation apparatus for high vacuum

Procedure:

• Reaction Setup: In a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, add triethylene glycol (0.50 mol, 75.1 g).

• Base Addition: To the stirred triethylene glycol, add a solution of potassium hydroxide (1.1 mol, 65.0 g of 85% KOH) dissolved in 50 mL of deionized water. The mixture will warm up slightly.

• Solvent Addition: Add 400 mL of anhydrous tetrahydrofuran (THF) to the flask.

• Formation of the Alkoxide: Stir the mixture vigorously for 20-30 minutes. The solution will become more viscous and may change color.

• Addition of the Dichloride: In the dropping funnel, prepare a solution of 1-chloro-2-(chloromethoxy)ethane (0.50 mol, 64.0 g) in 100 mL of anhydrous THF. Add this solution dropwise to the vigorously stirred reaction mixture over a period of 1 hour.

• Reaction: After the addition is complete, heat the mixture to reflux and maintain vigorous stirring for 18-24 hours.

• Workup - Solvent Removal: Allow the reaction mixture to cool to room temperature. Remove the bulk of the THF using a rotary evaporator.

• Workup - Extraction: To the resulting slurry, add 300 mL of anhydrous dichloromethane (DCM) and stir for 15 minutes.

• Workup - Filtration: Filter the mixture through a Büchner funnel to remove the precipitated potassium chloride (KCl). Wash the salt cake with an additional 100 mL of DCM to recover any adsorbed product.

• Workup - Drying and Concentration: Combine the organic filtrates and dry over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the solution on a rotary evaporator to obtain the crude product.

• Purification - Distillation: Purify the crude product by vacuum distillation. Collect the fraction boiling at approximately 110-120 °C at 0.1 mmHg.

• Purification - Recrystallization: The distilled product can be further purified by recrystallization from acetonitrile to yield pure 18-crown-6 as a white crystalline solid.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis of 18-crown-6.

Quantitative Data Summary

Parameter	Expected Value	Reference
Yield	30-40%	[5]
Boiling Point	~110-120 °C at 0.1 mmHg	[5]
Melting Point	39-40 °C	[6]
¹H NMR (CDCl₃, ppm)	δ 3.65 (s, 24H)	[7]
¹³C NMR (CDCl₃, ppm)	δ 70.8	[6]
IR (KBr, cm⁻¹)	~2880 (C-H str), ~1100 (C-O-C str)	[8]
Mass Spec (EI, m/z)	264.16 (M⁺)	[6]

Safety and Handling Precautions

All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.

• 1-Chloro-2-(chloromethoxy)ethane: This compound is a suspected carcinogen and is harmful if swallowed or in contact with skin.[9] Avoid inhalation of vapors and contact with skin and eyes.[9] In case of contact, wash the affected area immediately with plenty of water.[9]

• Potassium Hydroxide (KOH): Corrosive and can cause severe skin burns and eye damage. Handle with extreme care.

• Tetrahydrofuran (THF) and Dichloromethane (DCM): Flammable and volatile organic solvents. Work away from ignition sources. Both are irritants and can have narcotic effects at high concentrations.

• Crown Ethers: Crown ethers themselves can be toxic and should be handled with care.[5]

Waste Disposal: All chemical waste should be disposed of in accordance with local, state, and federal regulations. Halogenated and non-halogenated organic waste streams should be segregated.

References

• 18-Crown-6. PubChem. (n.d.). Retrieved from [Link]

• 1-Chloro-2-(chloromethoxy) ethane. Mallak Specialties Pvt Ltd. (n.d.). Retrieved from [Link]

• Gokel, G. W., Cram, D. J., Liotta, C. L., Harris, H. P., & Cook, F. L. (1977). 18-CROWN-6. Organic Syntheses, 57, 30. doi:10.15227/orgsyn.057.0030

• 18-Crown-6 | C12H24O6. PubChem. (n.d.). Retrieved from [Link]

• Characterization and isolation of a 18-crown-6 complex of potassium hydroxyde prepared by milling. The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• CROWN ETHERS: SYNTHESIS & APPLICATIONS. (2019). Journal of Emerging Technologies and Innovative Research (JETIR), 6(6). Retrieved from [Link]

• Making 18-crown-6 - Crown Ethers. (2022, July 17). [Video]. YouTube. [Link]

• RSC Publishing. (2021, July 1). Direct synthetic routes to functionalised crown ethers. Organic Chemistry Frontiers. [Link]

• Reddit. (2019, January 1). Can someone please help me with these diol reaction equations? r/chemhelp. [Link]

• ResearchGate. (2017, June 10). What is the exact mechanism of crown ether synthesis from a dihydroxy moiety? Retrieved from [Link]

• Google Patents. (n.d.). CN103275059A - Method for preparing 18-crown ether-6.

• Brainly. (2018, August 22). Draw the major E2 reaction product formed when trans-1-chloro-2-ethylcyclohexane reacts with hydroxide ion. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Direct synthetic routes to functionalised crown ethers. Retrieved from [Link]

• ResearchGate. (n.d.). Infrared spectra of 18-crown-6 (18C6) (blue) and the resulting complex... Retrieved from [Link]

• Google Patents. (n.d.). EP0679627B1 - Process for the preparation of halogenated ethers.

• ACS Publications. (n.d.). Utilization of Cooperative Ni Catalyst for Selective Transfer Hydrogenation of N-Heteroarenes with Minimal Hydrogen Surrogate. Inorganic Chemistry. Retrieved from [Link]

• Carl ROTH. (2025, August 28). Safety Data Sheet: Chloro(chloromethoxy)methane. Retrieved from [Link]

• Advanced Journal of Chemistry, Section A. (n.d.). Synthesis of Ethane-1,2-diol (Ethylene Glycol) through Formose Reaction in Methanol Solvent. Retrieved from [Link]

• MDPI. (n.d.). N, N-Dimethyl-4-Aminopyridine- and Aluminum Isopropoxide-Catalysed Ring-Opening Polymerizations of β-Butyrolactone for the Antimicrobial Oligohydroxybutyrate. Retrieved from [Link]

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Reaction of 1-Chloro-2-(chloromethoxy)ethane with amines and alcohols

An In-Depth Technical Guide to the Reactions of 1-Chloro-2-(chloromethoxy)ethane with Amines and Alcohols

Authored by a Senior Application Scientist

Introduction: Unlocking Synthetic Versatility

1-Chloro-2-(chloromethoxy)ethane (CAS No. 1462-33-5) is a potent bifunctional electrophile of significant interest to researchers in medicinal chemistry and materials science.[1] Its structure, featuring two distinct electrophilic centers—a highly reactive α-chloroether and a primary alkyl chloride—makes it an ideal building block for constructing complex molecular architectures. This guide provides a detailed exploration of its reactions with two critical classes of nucleophiles: amines and alcohols. We will delve into the underlying mechanisms, provide field-tested experimental protocols, and offer expert insights into optimizing these transformations for the synthesis of valuable heterocyclic and acyclic compounds.

Reagent Profile and Critical Safety Considerations

Before proceeding to synthetic applications, it is imperative to understand the properties and hazards associated with 1-Chloro-2-(chloromethoxy)ethane.

Table 1: Physicochemical Properties of 1-Chloro-2-(chloromethoxy)ethane

Property	Value	Reference
CAS Number	1462-33-5	[1]
Molecular Formula	C₃H₆Cl₂O	[1]
Molecular Weight	127.98 g/mol	[1]
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	147 °C	[1]
Density	1.28 g/cm³	[1]
Flash Point	74.025 °C	[1]

Safety Directive: 1-Chloro-2-(chloromethoxy)ethane and related α-chloroethers are hazardous compounds. They are suspected carcinogens and potent lachrymators. All manipulations must be conducted in a certified chemical fume hood.[2] Personal protective equipment (PPE), including chemical-resistant gloves (nitrile is insufficient; use laminate film or butyl rubber), a lab coat, and splash goggles, is mandatory.[3][4] Avoid inhalation of vapors and direct contact with skin and eyes.[5]

Part 1: Reaction with Amines - A Gateway to N-Substituted Morpholines

The reaction of 1-chloro-2-(chloromethoxy)ethane with primary amines is a cornerstone transformation for the synthesis of N-substituted morpholines, a privileged scaffold in modern drug discovery.[6][7] This reaction proceeds via a sequential double N-alkylation/cyclization cascade.

Mechanistic Deep Dive

The two chloro-substituents on the reagent exhibit differential reactivity. The chloromethyl group, part of an α-chloroether moiety, is exceptionally reactive towards nucleophilic substitution. Its departure is stabilized by the adjacent oxygen atom, facilitating a mechanism with significant SN1 character. The 2-chloroethyl group behaves as a standard primary alkyl halide, reacting via a classic SN2 pathway.[8][9]

This reactivity difference dictates the course of the reaction. A primary amine will first attack the more electrophilic chloromethyl carbon. The resulting secondary amine intermediate then undergoes a rapid intramolecular SN2 cyclization by attacking the 2-chloroethyl group, yielding the final morpholine ring and liberating a second equivalent of HCl. A non-nucleophilic base is required to scavenge the generated acid.

Caption: Reaction mechanism for N-substituted morpholine synthesis.

Protocol 1: Synthesis of 4-Benzylmorpholine

This protocol details the synthesis of 4-benzylmorpholine from benzylamine, a representative primary amine.

Materials:

• 1-Chloro-2-(chloromethoxy)ethane (1.0 eq)

• Benzylamine (1.05 eq)

• Anhydrous Potassium Carbonate (K₂CO₃), powdered (2.5 eq)

• Acetonitrile (ACN), anhydrous

• Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Round-bottom flask with reflux condenser and magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: To a dry round-bottom flask under an inert atmosphere, add anhydrous acetonitrile, powdered potassium carbonate (2.5 eq), and benzylamine (1.05 eq). Stir the suspension vigorously.

• Reagent Addition: Add 1-chloro-2-(chloromethoxy)ethane (1.0 eq) dropwise to the stirring suspension at room temperature. An exotherm may be observed.

• Reaction: Heat the reaction mixture to reflux (approx. 82°C for ACN) and maintain for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Cool the mixture to room temperature and filter off the inorganic salts, washing the filter cake with a small amount of acetonitrile.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil via flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to afford pure 4-benzylmorpholine.

Scientist's Note (Rationale):

• Using a slight excess of the amine ensures the complete consumption of the bifunctional electrophile.

• Potassium carbonate is an inexpensive and effective inorganic base that is easily removed by filtration.[10][11] Its role is to neutralize the two equivalents of HCl generated, driving the reaction to completion.

• Acetonitrile is an excellent polar aprotic solvent for this SN2 cyclization step, promoting the reaction without interfering.

Table 2: Key Parameters for Morpholine Synthesis

Parameter	Recommended Value	Rationale
Stoichiometry (Amine:Reagent)	1.05 : 1.0	Minimizes unreacted electrophile.
Base (eq)	2.5	Ensures complete HCl neutralization.
Solvent	Anhydrous Acetonitrile	Polar aprotic, favors SN2.
Temperature	Reflux (~82 °C)	Provides sufficient energy for SN2 cyclization.
Reaction Time	12-18 hours	Typical for complete conversion.

Part 2: Reaction with Alcohols - The Williamson Ether Synthesis Pathway

The reaction with alcohols or phenols follows the principles of the Williamson ether synthesis to form functionalized glycol ethers.[8][12] This reaction requires the pre-formation of a potent nucleophile—the alkoxide—by deprotonating the alcohol with a strong base.

Mechanistic Deep Dive

The first step is the deprotonation of the alcohol (R-OH) with a strong, non-nucleophilic base like sodium hydride (NaH) to generate the corresponding sodium alkoxide (R-O⁻Na⁺). This alkoxide then acts as the nucleophile, attacking 1-chloro-2-(chloromethoxy)ethane. As with amines, the attack preferentially occurs at the highly reactive α-chloroether carbon, displacing the chloride ion to form the ether product.

Caption: Williamson ether synthesis using 1-chloro-2-(chloromethoxy)ethane.

Protocol 2: Synthesis of 1-(Benzyloxy)-2-(2-chloroethoxy)methane

This protocol describes the reaction with benzyl alcohol, a representative primary alcohol.

Materials:

• 1-Chloro-2-(chloromethoxy)ethane (1.0 eq)

• Benzyl Alcohol (1.0 eq)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.1 eq)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Diethyl ether

• Water

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Three-neck round-bottom flask with dropping funnel and magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon) with an oil bubbler outlet

• Ice-water bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: To a dry three-neck flask under an inert atmosphere, add a suspension of sodium hydride (1.1 eq) in anhydrous THF. Cool the flask to 0 °C using an ice-water bath.

• Alkoxide Formation: Dissolve benzyl alcohol (1.0 eq) in a small amount of anhydrous THF and add it to the dropping funnel. Add the benzyl alcohol solution dropwise to the stirred NaH suspension at 0 °C.

  • Scientist's Note: Hydrogen gas is evolved during this step; ensure the system is properly vented through an oil bubbler. Stir for 30-60 minutes at 0 °C after the addition is complete to ensure full deprotonation.

• Reagent Addition: Add 1-chloro-2-(chloromethoxy)ethane (1.0 eq) dropwise to the freshly prepared alkoxide solution at 0 °C.

• Reaction: After the addition, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours. Monitor the reaction progress by TLC.

• Quenching: Cool the reaction mixture back to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution to destroy any unreacted NaH.[13]

• Extraction: Transfer the mixture to a separatory funnel and add diethyl ether and water. Separate the layers. Extract the aqueous layer with diethyl ether (2x).

• Washing and Drying: Combine the organic layers and wash with water (1x) and brine (1x). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient).

Workflow & Logic Visualization

The following diagram outlines the logical flow for a typical synthesis and purification process described in this guide.

Caption: General experimental workflow for synthesis and purification.

Conclusion

1-Chloro-2-(chloromethoxy)ethane serves as a versatile and powerful building block for synthetic chemists. Its differential reactivity allows for the controlled and efficient synthesis of N-substituted morpholines via a tandem alkylation-cyclization with primary amines, and the construction of complex ethers through a Williamson synthesis pathway with alcohols. The protocols and mechanistic insights provided herein offer a robust foundation for researchers to leverage this reagent in drug discovery programs and the development of novel chemical entities. Adherence to strict safety protocols is paramount for the successful and safe implementation of this chemistry.

References

• PubChem. (n.d.). Ethane, 1-chloro-2-ethoxy-. National Center for Biotechnology Information. Retrieved from [Link]

• Mallak Specialties Pvt Ltd. (n.d.). 1-Chloro-2-(chloromethoxy) ethane. Retrieved from [Link]

• Gannett, P. (2019). What reaction occurs in the conversion of ethanol to chloroethanol?. Quora. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Morpholine synthesis. Retrieved from [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 17.6: Reactions of Alcohols. Retrieved from [Link]

• Chemistry Guru. (n.d.). Reactions of Alkenes and Alcohols - Worked Example. Retrieved from [Link]

• Wolfe, J. P., & Rossi, M. A. (2008). A New Strategy for the Synthesis of Substituted Morpholines. Organic letters, 10(9), 1751–1754. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Williamson Ether Synthesis. Retrieved from [Link]

• Organic Problems. (n.d.). Alkyl Halides, Alcohols, Ethers and Epoxides. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of N-chloroethyl morpholine. Retrieved from [Link]

• AC Chemistry. (2020). Sn2 Reaction: Nucleophilic Substitution of Chloroethane. YouTube. Retrieved from [Link]

• Chemistry Stack Exchange. (2024). Product of 4-chlorobutan-1-ol treated with KOH in alcohol. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-benzyl-10,19-diethyl-4,10,19-triaza-1,7,13,16-tetraoxacycloheneicosane (triaza-21-crown-7). Retrieved from [Link]

• University of Missouri–St. Louis. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Pal'chikov, V. A. (2013). Morpholines. Synthesis and Biological Activity. Russian Journal of Organic Chemistry, 49(6), 793–823. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1-Chloro-2-ethoxyethane (CAS 628-34-2). Retrieved from [Link]

• Millikin University. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Hadda, T. B., et al. (2018). Synthesis of Novel N-Methylmorpholine-Substituted Benzimidazolium Salts as Potential α-Glucosidase Inhibitors. Molecules, 23(11), 2993. Retrieved from [Link]

• Carl ROTH. (2025). Safety Data Sheet: Chloro(chloromethoxy)methane. Retrieved from [Link]

• Lumen Learning. (n.d.). Appendix 2: Main Mechanisms | Organic Chemistry 1: An open textbook. Retrieved from [Link]

• Defense Technical Information Center. (2025). REACTIONS OF N-ETHYL-(HN-1), N-METHYL-BIS(2-Chloroethyl)amine (HN-2), AND TRIS(2-CHLOROETHYL)AMINE (HN-3) WITH PEROXIDES. Retrieved from [Link]

• Frankly Chemistry. (2016). Simply Mechanisms 7b. Nucleophilic Addition Elimination (Ethanoyl Chloride & Ethanol). YouTube. Retrieved from [Link]

Sources

• 1. Diethylene Glycol Dichloride, 1 Chloro 2 (Chloromethoxy) Ethane, C3H6Cl2O, 1462-33-5, Chloroethyl Chloromethyl Ether; Chloroethyl Chloromethylether [mallakchemicals.com]
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• 13. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Monitoring the Progress of Reactions Involving 1-Chloro-2-(chloromethoxy)ethane

Introduction: The Critical Role of Reaction Monitoring for a Bifunctional Reagent

1-Chloro-2-(chloromethoxy)ethane (CAS No. 1462-33-5) is a versatile bifunctional electrophile employed in the synthesis of pharmaceutical intermediates and other fine chemicals.[1] Its structure, featuring two distinct chloro-moieties—an α-chloroether and a primary alkyl chloride—imparts a differential reactivity that is both synthetically useful and analytically challenging. The α-chloroether is highly susceptible to nucleophilic substitution, often proceeding through an SN1-like mechanism due to the stabilizing effect of the adjacent oxygen atom, while the 2-chloroethyl group behaves as a typical primary alkyl halide, favoring SN2 displacement.[2][3]

This dual reactivity necessitates precise control and real-time monitoring of chemical transformations to ensure selective reactions, maximize yield, and minimize the formation of undesired byproducts. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on robust analytical methodologies for monitoring the progress of reactions involving 1-Chloro-2-(chloromethoxy)ethane. We will delve into the mechanistic underpinnings of the chosen techniques and provide detailed, field-proven protocols for their implementation.

Understanding the Reactivity Profile of 1-Chloro-2-(chloromethoxy)ethane

The key to successfully monitoring reactions with 1-Chloro-2-(chloromethoxy)ethane lies in understanding the differential reactivity of its two electrophilic centers. The chloromethoxy group is significantly more reactive than the chloroethyl group. This is because the oxygen atom can stabilize the formation of an oxocarbenium ion intermediate, facilitating a low-energy pathway for nucleophilic attack. Consequently, reactions with nucleophiles will predominantly occur at the chloromethyl carbon first.

This inherent reactivity difference is the cornerstone of designing a monitoring strategy. The analytical method must be capable of distinguishing between the starting material, the monosubstituted intermediate, and the final disubstituted product, as well as any potential side products arising from incomplete reaction or alternative reaction pathways.

Choosing the Right Analytical Tool: A Comparative Overview

Several analytical techniques can be employed to monitor the consumption of 1-Chloro-2-(chloromethoxy)ethane and the formation of products. The choice of method will depend on the specific reaction conditions, the nature of the reactants and products, and the available instrumentation.

Technique	Principle	Advantages	Disadvantages	Best Suited For
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds based on their boiling points and partitioning between a stationary and mobile phase, followed by mass-based detection.	High sensitivity and selectivity. Provides structural information for unambiguous peak identification.	Requires volatile and thermally stable analytes. Derivatization may be necessary for non-volatile compounds.	Monitoring reactions with volatile products and byproducts.[4][5][6][7][8]
Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of molecules.	Provides rich structural information in real-time without the need for separation. Non-destructive.	Lower sensitivity compared to GC-MS. Complex spectra can be difficult to interpret.	In-situ reaction monitoring where the solvent system is compatible with NMR analysis.[9][10][11][12][13]

Protocol 1: Quantitative Reaction Monitoring by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for monitoring the progress of reactions involving 1-Chloro-2-(chloromethoxy)ethane, offering excellent separation and identification of reactants, intermediates, and products.

Causality Behind Experimental Choices

The choice of a mid-polarity capillary column, such as one coated with 5% phenyl methylpolysiloxane, provides a good balance of retention and resolution for the starting material and its likely products. A temperature gradient is employed to ensure the efficient elution of compounds with a range of boiling points. The use of an internal standard is crucial for accurate quantification, as it corrects for variations in injection volume and detector response.

Detailed Step-by-Step Methodology

• Preparation of the Internal Standard Stock Solution:

  • Accurately weigh a suitable internal standard (e.g., a stable, non-reactive compound with a retention time that does not overlap with any components of the reaction mixture, such as dodecane or tridecane) and dissolve it in a known volume of a solvent compatible with the reaction mixture (e.g., dichloromethane or ethyl acetate) to create a stock solution of known concentration.

• Sample Preparation:

  • At designated time points during the reaction, withdraw a small aliquot (e.g., 50 µL) of the reaction mixture.

  • Immediately quench the reaction by diluting the aliquot in a known volume (e.g., 1 mL) of a suitable solvent containing the internal standard. This dilution also brings the analyte concentrations within the linear range of the detector.

  • If necessary, perform a liquid-liquid extraction or filtration to remove non-volatile components.

• GC-MS Analysis:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS system.

  • Run the analysis using the parameters outlined in the table below.

• Data Analysis:

  • Identify the peaks corresponding to 1-Chloro-2-(chloromethoxy)ethane, the internal standard, and the product(s) by their retention times and mass spectra.

  • Integrate the peak areas of the analyte and the internal standard.

  • Calculate the response factor for 1-Chloro-2-(chloromethoxy)ethane relative to the internal standard using a calibration curve prepared from standards of known concentrations.

  • Determine the concentration of 1-Chloro-2-(chloromethoxy)ethane at each time point to monitor its consumption.

Recommended GC-MS Parameters

Parameter	Value
GC System	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250 °C
Injection Mode	Split (10:1)
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 250 °CHold: 5 min at 250 °C
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	35 - 350 m/z

Experimental Workflow for GC-MS Monitoring

Caption: Workflow for GC-MS monitoring of reactions.

Protocol 2: In-Situ Reaction Monitoring by ¹H NMR Spectroscopy

¹H NMR spectroscopy is an invaluable tool for gaining real-time mechanistic insights into reactions involving 1-Chloro-2-(chloromethoxy)ethane. By monitoring the changes in the chemical shifts and integrals of specific protons, one can follow the conversion of the starting material to the product(s) directly in the reaction vessel.

Causality Behind Experimental Choices

The choice of a deuterated solvent that is compatible with the reaction chemistry is paramount. For many organic reactions, deuterated chloroform (CDCl₃) or deuterated acetonitrile (CD₃CN) are suitable choices. The addition of a non-reactive internal standard with a single, sharp resonance in a clear region of the spectrum (e.g., tetramethylsilane (TMS) or 1,3,5-trimethoxybenzene) allows for the quantitative determination of reactant and product concentrations.

Detailed Step-by-Step Methodology

• Reaction Setup:

  • The reaction is performed directly in an NMR tube, or a sample is periodically withdrawn and prepared for NMR analysis. For in-situ monitoring, a specialized NMR tube designed for reactions may be used.

  • The reaction mixture is prepared using a deuterated solvent.

  • A known amount of an internal standard is added to the reaction mixture.

• ¹H NMR Data Acquisition:

  • The NMR tube is placed in the spectrometer, and a series of ¹H NMR spectra are acquired at regular intervals.

  • The acquisition parameters should be optimized to provide a good signal-to-noise ratio in a reasonable amount of time.

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, and baseline correction).

  • Identify the characteristic signals for the protons of 1-Chloro-2-(chloromethoxy)ethane and the product(s). The protons adjacent to the chlorine and oxygen atoms will be the most informative.

  • Integrate the signals of the starting material, product(s), and the internal standard.

  • The relative concentrations of the species in the reaction mixture can be determined by comparing the integrals of their characteristic peaks to the integral of the internal standard.

Hypothetical ¹H NMR Chemical Shifts

Protons	Structure	Approximate Chemical Shift (δ, ppm)	Expected Change Upon Reaction
Methylene protons of the chloromethoxy group	Cl-CH₂-O -CH₂-CH₂-Cl	5.5 - 5.8	Disappearance and appearance of a new signal at a different chemical shift corresponding to the product.
Methylene protons adjacent to the ether oxygen	Cl-CH₂-O-CH₂ -CH₂-Cl	3.8 - 4.1	Shift in chemical shift upon reaction at the chloromethoxy group.
Methylene protons adjacent to the primary chlorine	Cl-CH₂-O-CH₂-CH₂-Cl	3.6 - 3.9	Significant shift upon reaction at this position.

Experimental Workflow for ¹H NMR Monitoring

Sources

• 1. Diethylene Glycol Dichloride, 1 Chloro 2 (Chloromethoxy) Ethane, C3H6Cl2O, 1462-33-5, Chloroethyl Chloromethyl Ether; Chloroethyl Chloromethylether [mallakchemicals.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 13. Introduction to NMR Spectroscopy [wwwchem.uwimona.edu.jm]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yields with 1-Chloro-2-(chloromethoxy)ethane

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 1-Chloro-2-(chloromethoxy)ethane (CAS 1462-33-5). This guide is designed to provide in-depth troubleshooting advice and practical solutions to common challenges encountered during its use in organic synthesis, with a primary focus on maximizing reaction yield and purity.

Introduction to 1-Chloro-2-(chloromethoxy)ethane in Synthesis

1-Chloro-2-(chloromethoxy)ethane is a valuable bifunctional electrophile, primarily utilized as a building block in the synthesis of pharmaceutical intermediates and other complex organic molecules.[1][2] Its structure features two distinct reactive sites: a primary alkyl chloride and a chloromethyl ether. This dual reactivity allows for sequential or selective reactions, but also presents unique challenges in controlling selectivity and minimizing side reactions.

This guide will address common issues encountered in reactions such as nucleophilic substitutions (e.g., Williamson ether synthesis and N-alkylation) and provide actionable strategies to improve your experimental outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section is structured in a question-and-answer format to directly address specific problems you may encounter in the lab.

Issue 1: Low or No Product Yield

Q1: I am attempting a Williamson ether synthesis with a phenol and 1-Chloro-2-(chloromethoxy)ethane, but I'm observing very low conversion to the desired ether product. What are the likely causes and how can I improve the yield?

A1: Low yield in a Williamson ether synthesis involving this reagent can stem from several factors. The key is to ensure the efficient formation of the nucleophile and to optimize conditions for the subsequent SN2 reaction.

Possible Causes & Solutions:

• Inefficient Deprotonation of the Nucleophile: The phenoxide (or alkoxide) must be fully formed for the reaction to proceed.

  • Base Selection: Use a sufficiently strong base to completely deprotonate your starting alcohol or phenol. For phenols, common bases like potassium carbonate (K₂CO₃) in a polar aprotic solvent are often effective. For less acidic alcohols, a stronger base such as sodium hydride (NaH) may be necessary.

  • Reaction Time for Deprotonation: Allow adequate time for the deprotonation to complete before adding 1-Chloro-2-(chloromethoxy)ethane. This can be monitored by the cessation of gas evolution if using NaH.

• Inappropriate Solvent Choice: The solvent plays a critical role in SN2 reactions.

  • Solvent Effects: Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred for Williamson ether synthesis.[3] They effectively solvate the cation of the base, leaving the nucleophile "naked" and more reactive. Protic solvents (e.g., ethanol, water) can solvate the nucleophile, reducing its reactivity and slowing down the reaction.

• Sub-optimal Reaction Temperature and Time:

  • Temperature: While higher temperatures can increase the reaction rate, they can also promote side reactions. A typical starting point is 50-80 °C. If the reaction is sluggish, a moderate increase in temperature may be beneficial.

  • Monitoring: Monitor the reaction progress using an appropriate technique like TLC or LC-MS to determine the optimal reaction time and to avoid product degradation from prolonged heating.

• Hydrolysis of the Reagent: 1-Chloro-2-(chloromethoxy)ethane can be sensitive to moisture, leading to hydrolysis and the formation of inactive byproducts.

  • Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.

Q2: My N-alkylation of a primary or secondary amine with 1-Chloro-2-(chloromethoxy)ethane is resulting in a complex mixture of products and a low yield of the desired mono-alkylated product. How can I improve selectivity?

A2: Achieving mono-alkylation of amines can be challenging due to the potential for over-alkylation to form tertiary amines or even quaternary ammonium salts.

Possible Causes & Solutions:

• Over-alkylation: The initially formed secondary amine is often more nucleophilic than the starting primary amine, leading to a second alkylation.

  • Stoichiometry: Use a molar excess of the amine relative to 1-Chloro-2-(chloromethoxy)ethane. This increases the statistical probability of the electrophile reacting with the starting amine rather than the product.

  • Slow Addition: Add the 1-Chloro-2-(chloromethoxy)ethane solution dropwise to the reaction mixture containing the amine and a base. This keeps the concentration of the electrophile low at any given time, favoring mono-alkylation.

• Base Selection: The choice of base is crucial to avoid unwanted side reactions.

  • Non-nucleophilic Base: Use a non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) or a weaker inorganic base such as potassium carbonate. Strong, nucleophilic bases can compete with the amine in reacting with the electrophile.

• Reaction Temperature:

  • Low Temperature: Running the reaction at a lower temperature (e.g., room temperature or slightly below) can help to control the reaction rate and improve selectivity for mono-alkylation.

Frequently Asked Questions (FAQs)

Q: Which of the two chlorine atoms in 1-Chloro-2-(chloromethoxy)ethane is more reactive?

A: The chlorine atom of the chloromethyl ether group is generally more reactive towards nucleophilic substitution. This is because the adjacent oxygen atom can stabilize the developing positive charge in the transition state of an SN1-like mechanism, or the C-Cl bond is more polarized. However, under strict SN2 conditions, the primary alkyl chloride can also be a reactive site. The reaction conditions, particularly the nature of the nucleophile and solvent, can influence the selectivity.

Q: I am observing the formation of an unexpected byproduct with a hydroxyl group. What could be the cause?

A: This is likely due to the hydrolysis of one of the chloro groups in 1-Chloro-2-(chloromethoxy)ethane or the product. Ensure that you are using anhydrous solvents and reagents, and consider running the reaction under an inert atmosphere to minimize exposure to atmospheric moisture.

Q: What is the best way to purify my product after a reaction with 1-Chloro-2-(chloromethoxy)ethane?

A: The purification method will depend on the properties of your product.

• Work-up: After the reaction, a common work-up procedure involves quenching the reaction with water or a saturated aqueous solution of ammonium chloride. The product is then extracted into a suitable organic solvent. Washing the organic layer with brine can help to remove residual water.

• Chromatography: For non-volatile products, column chromatography is a standard and effective purification method.

• Distillation: If your product is a thermally stable liquid with a distinct boiling point, vacuum distillation can be an excellent purification technique.

Q: What are the key safety precautions when handling 1-Chloro-2-(chloromethoxy)ethane?

A: 1-Chloro-2-(chloromethoxy)ethane should be handled with care in a well-ventilated fume hood. It is important to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.[4]

Experimental Protocols & Diagrams

General Protocol for Williamson Ether Synthesis with a Phenol

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), add the phenol and an anhydrous polar aprotic solvent (e.g., DMF).

• Deprotonation: Add a suitable base (e.g., 1.1 equivalents of sodium hydride or 1.5 equivalents of potassium carbonate) to the stirred solution at room temperature.

• Addition of Electrophile: Once the deprotonation is complete, slowly add a solution of 1-Chloro-2-(chloromethoxy)ethane (1.0-1.2 equivalents) in the same anhydrous solvent to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 60 °C) and monitor its progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and quench by the slow addition of water.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Washing: Wash the combined organic layers with water and then brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or vacuum distillation.

Caption: Workflow for a typical Williamson ether synthesis.

Troubleshooting Flowchart for Low Yield

Caption: A decision-making flowchart for troubleshooting low reaction yields.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale
Solvent	Polar Aprotic (DMF, DMSO, Acetonitrile)	Enhances nucleophilicity by not solvating the anion.
Base (for Phenols)	K₂CO₃, Cs₂CO₃	Sufficiently strong for deprotonation, easy to handle.
Base (for Alcohols)	NaH, KH	Stronger bases required for less acidic alcohols.
Temperature	50 - 100 °C	Balances reaction rate with potential for side reactions.
Atmosphere	Inert (Nitrogen or Argon)	Minimizes hydrolysis of the reagent and product.

References

• 1-Chloro-2-(chloromethoxy) ethane - Mallak Specialties Pvt Ltd. (URL: [Link])

• EP0679627B1 - Process for the preparation of halogenated ethers - Google P
• 1-Chloro-2-(chloromethoxy) ethane - Mallak Specialties Pvt Ltd. (URL: Not available)

• The Williamson Ether Synthesis - Master Organic Chemistry. (URL: [Link])

• US5637775A - Process for the preparation of halogenated ethers - Google P

• Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers - PubMed. (URL: [Link])

• Ethane, 1-chloro-2-ethoxy- | C4H9ClO | CID 12341 - PubChem. (URL: [Link])

• 11.8: Williamson Ether Synthesis - Chemistry LibreTexts. (URL: [Link])

• Organic Chemistry Williamson Ether Synthesis - University of Richmond. (URL: [Link])

• PROCESS FOR THE PREPARATION OF A PHARMACEUTICAL INTERMEDIATE - Patent 1971585 - EPO. (URL: [Link])

• Experiment 06 Williamson Ether Synthesis. (URL: [Link])

• CN101665415B - Preparation method of 2-(2-chloroethyl)

Sources

• 1. EP0679627B1 - Process for the preparation of halogenated ethers - Google Patents [patents.google.com]
• 2. Diethylene Glycol Dichloride, 1 Chloro 2 (Chloromethoxy) Ethane, C3H6Cl2O, 1462-33-5, Chloroethyl Chloromethyl Ether; Chloroethyl Chloromethylether [mallakchemicals.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Ethane, 1-chloro-2-ethoxy- | C4H9ClO | CID 12341 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Reactivity of 1-Chloro-2-(chloromethoxy)ethane

Welcome to the technical support center for 1-Chloro-2-(chloromethoxy)ethane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubleshooting strategies for experiments involving this versatile bifunctional reagent. As a Senior Application Scientist, my goal is to equip you with the knowledge to anticipate and mitigate common side reactions, ensuring the integrity and success of your synthetic endeavors.

Understanding the Dual Reactivity of 1-Chloro-2-(chloromethoxy)ethane

1-Chloro-2-(chloromethoxy)ethane possesses two distinct electrophilic centers: a highly reactive α-chloroether (chloromethoxy group) and a primary alkyl chloride (2-chloroethyl group). The significant difference in reactivity between these two sites is the cornerstone of its synthetic utility, but also a primary source of potential side reactions if not properly controlled. The chloromethyl ether is exceptionally labile and prone to nucleophilic substitution, often via an SN1-like mechanism due to the stabilizing effect of the adjacent oxygen atom. In contrast, the 2-chloroethyl group behaves as a typical primary alkyl halide, favoring SN2 reactions.[1][2]

Troubleshooting Guide: Common Side Reactions and Their Mitigation

This section addresses specific issues you may encounter during your experiments, providing explanations and actionable troubleshooting steps.

Issue 1: Unexpected Formation of a Hydrolysis Byproduct

Symptom: You observe the formation of 2-chloroethanol and formaldehyde or its derivatives in your reaction mixture, often leading to a decrease in the yield of your desired product.

Causality: The chloromethoxy group is highly susceptible to hydrolysis, a reaction that can be catalyzed by trace amounts of acid or even ambient moisture. This hydrolysis cleaves the C-O bond of the chloromethyl ether, releasing formaldehyde and 2-chloroethanol.

Troubleshooting Protocol:

• Strict Anhydrous Conditions: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents.

• Amine Sponge: If your reaction is sensitive to acid, consider adding a non-nucleophilic base, such as proton sponge, to scavenge any generated HCl.

• Temperature Control: Perform the reaction at the lowest effective temperature to minimize the rate of hydrolysis.

• Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas to prevent atmospheric moisture from entering the reaction vessel.

Issue 2: Formation of an Elimination Byproduct

Symptom: You detect the presence of vinyl chloride or other elimination products in your reaction, particularly when using strong, sterically hindered bases.

Causality: The 2-chloroethyl group can undergo an E2 elimination reaction in the presence of a strong base, leading to the formation of a double bond and the expulsion of the chloride ion. This pathway competes with the desired nucleophilic substitution.[3]

Troubleshooting Protocol:

• Choice of Base: If substitution at the 2-chloroethyl position is desired, use a non-hindered, weaker base. If elimination is to be avoided, consider using a milder base or a nucleophile that is not strongly basic.

• Temperature: Lowering the reaction temperature generally favors substitution over elimination.[4]

• Solvent: Polar aprotic solvents (e.g., DMSO, DMF) can favor SN2 reactions over E2 reactions.[1]

Condition	Favors SN2 (Substitution)	Favors E2 (Elimination)
Base	Weak, non-hindered (e.g., NaHCO₃, Et₃N)	Strong, hindered (e.g., t-BuOK)
Temperature	Low	High
Solvent	Polar aprotic (e.g., DMSO, DMF)	Less polar or protic solvents

Issue 3: Intramolecular Cyclization Leading to 1,4-Dioxane Derivatives

Symptom: You isolate a cyclic ether, such as a substituted 1,4-dioxane, as a significant byproduct, especially in reactions where a nucleophile is generated in situ.

Causality: If the reaction conditions lead to the formation of a 2-(alkoxy)ethanol intermediate where the chloromethoxy group has reacted, the newly formed alkoxide can act as an internal nucleophile, attacking the 2-chloroethyl group in an intramolecular Williamson ether synthesis to form a six-membered ring. The formation of five- and six-membered rings through intramolecular reactions is often kinetically favored.[5][6]

Troubleshooting Protocol:

• Control of Stoichiometry: Use a controlled amount of the nucleophile to favor the intermolecular reaction.

• Order of Addition: Consider adding the base or activating agent slowly to the reaction mixture to keep the concentration of the reactive intermediate low.

• Protecting Groups: If selective reaction at one site is crucial, consider protecting the other reactive site. However, the high reactivity of the chloromethoxy group makes it a challenging protecting group to install selectively.

Reaction Pathway Visualization:

Sources

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Preventing hydrolysis of chloromethyl ethers during reaction

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Hydrolysis During Reactions

Welcome to the technical support center. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower your research. Chloromethyl ethers are exceptionally useful reagents, particularly for introducing protecting groups like methoxymethyl (MOM). However, their high reactivity, especially towards water, can lead to failed reactions, low yields, and safety hazards. This guide is structured as a series of frequently asked questions and troubleshooting scenarios to address the common challenges encountered in the lab.

Frequently Asked Questions (FAQs)

Q1: What are chloromethyl ethers, and why are they so susceptible to hydrolysis?

Chloromethyl ethers, with the general structure ROCH₂Cl, are highly reactive electrophiles. Their reactivity stems from the influence of the adjacent oxygen atom. The oxygen can stabilize the formation of a transient oxocarbenium ion (RO=CH₂⁺) by donating a lone pair of electrons. This makes the chloride a very good leaving group and the molecule highly susceptible to nucleophilic attack.

Water is a potent nucleophile in this context. The reaction with water, known as hydrolysis, is extremely rapid.[1] The process proceeds through an unstable hemiacetal intermediate, which quickly decomposes into formaldehyde, the corresponding alcohol (ROH), and hydrochloric acid (HCl).[2] This inherent instability is the primary reason why stringent anhydrous conditions are non-negotiable when working with these reagents.[3][4]

Q2: What is the detailed mechanism of chloromethyl ether hydrolysis?

The hydrolysis of a chloromethyl ether predominantly follows a first-order nucleophilic substitution (SN1) mechanism. The rate-determining step is the dissociation of the chloride ion to form the resonance-stabilized oxocarbenium ion. Water then acts as a nucleophile, attacking the carbocation to form a protonated hemiacetal, which is subsequently deprotonated and decomposes.

Caption: SN1 mechanism for chloromethyl ether hydrolysis.

Q3: Why is preventing hydrolysis so critical for both safety and experimental success?

Preventing hydrolysis is paramount for two main reasons:

• Experimental Integrity: If the chloromethyl ether hydrolyzes before it can react with your substrate, your desired reaction will not proceed, leading to low or zero yield of your product. The starting material will remain unreacted, and the reaction mixture will contain decomposition byproducts (formaldehyde, alcohol, HCl) that can complicate purification or induce side reactions.

• Safety: Chloromethyl methyl ether (CMME) is a regulated human carcinogen.[5] Commercial preparations can also be contaminated with bis(chloromethyl) ether (BCME), an even more potent carcinogen.[5] Hydrolysis generates corrosive hydrochloric acid gas.[6] Therefore, preventing unintended reactions and decomposition is a critical aspect of safe handling. All work must be conducted in a certified chemical fume hood with appropriate personal protective equipment (PPE).

Troubleshooting Guide

Scenario 1: "My reaction yield is low, and I see unreacted starting material. I suspect my chloromethyl ether hydrolyzed. How can I fix this?"

This is the most common failure mode. The root cause is almost always the presence of moisture. Here’s a workflow to ensure a successful reaction.

Caption: Workflow for minimizing hydrolysis in chloromethyl ether reactions.

Detailed Protocol: Methoxymethyl (MOM) Protection of an Alcohol

This protocol provides a robust method for protecting a primary or secondary alcohol, incorporating best practices to prevent hydrolysis.

• Glassware and Solvent Preparation:

  • Assemble a three-neck round-bottom flask with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum.

  • Flame-dry the entire apparatus under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen.

  • Use a trusted anhydrous solvent such as dichloromethane (DCM) or toluene, preferably from a solvent purification system or a freshly opened bottle of anhydrous grade solvent.[7]

• Reaction Setup:

  • Dissolve your alcohol substrate (1.0 equiv) in the anhydrous solvent under nitrogen.

  • Add a non-nucleophilic, sterically hindered base like N,N-Diisopropylethylamine (DIPEA, 1.25-1.5 equiv).[7] This base will scavenge the HCl produced without reacting with the chloromethyl ether.

  • Cool the reaction mixture to 0 °C in an ice-water bath.

• Reagent Addition:

  • Using a dry syringe, slowly add chloromethyl methyl ether (CMME, 1.5 equiv) to the cooled, stirring solution.

  • Causality: Adding the CMME slowly to a cooled solution is crucial to manage the reaction exotherm and prevent localized heating, which can accelerate decomposition.[7]

• Reaction Monitoring:

  • Allow the reaction to warm to room temperature and stir for the required time (typically 2-12 hours).

  • Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).

• Workup and Quenching:

  • Once the reaction is complete, cool the flask again in an ice bath.

  • Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench the reaction.[7]

  • Critical Step: Stir the biphasic mixture vigorously for at least 15-30 minutes. This step is essential to ensure that any unreacted, carcinogenic chloromethyl ether is fully hydrolyzed and destroyed before extraction.[7][8]

  • Proceed with standard aqueous workup: separate the layers, wash the organic layer with water and brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

Scenario 2: "Which solvents and bases are best to avoid hydrolysis?"

The choice of solvent and base is critical. You need components that are non-nucleophilic and rigorously dry.

Table 1: Recommended Solvents

Solvent	Boiling Point (°C)	Key Properties & Rationale
Dichloromethane (DCM)	40	Excellent solvent for many organics, non-nucleophilic. Must be anhydrous grade.
Toluene	111	Good for higher temperature reactions; can be used to azeotropically remove water from the substrate before the reaction.[7]
Tetrahydrofuran (THF)	66	Use with caution. Must be freshly distilled and anhydrous. Can act as a Lewis base, potentially slowing the reaction.
Ethyl Acetate	77	A suitable alternative to chlorinated solvents.[7] Ensure it is anhydrous.

Table 2: Recommended Bases

Base	pKa of Conjugate Acid	Rationale for Use
N,N-Diisopropylethylamine (DIPEA)	10.75	Sterically hindered and non-nucleophilic. An excellent choice for scavenging HCl without competing in the reaction.[7]
2,6-Lutidine	6.65	A hindered pyridine derivative that is effective but can be more expensive.
Proton Sponge	12.1	A very strong, non-nucleophilic base. Useful for particularly sensitive substrates.

Avoid primary or secondary amines (e.g., triethylamine, pyridine) as they are nucleophilic enough to react with the chloromethyl ether, leading to unwanted byproducts.

Scenario 3: "I'm concerned about handling pure chloromethyl methyl ether. Are there safer alternatives?"

Yes. Due to the high carcinogenicity of CMME, in situ generation is a highly recommended and safer procedure.[7][8] This method generates the reagent in the reaction vessel immediately before it is consumed, avoiding the need to handle or store the purified compound.

A common and effective method involves the reaction of dimethoxymethane (DMM) with acetyl chloride in the presence of a catalytic amount of a Lewis acid, such as zinc bromide (ZnBr₂).[7][9][10]

Key advantages of this approach:

• Enhanced Safety: Eliminates handling and storage of a known carcinogen.[8]

• High Purity: Generates a fresh, highly reactive reagent directly in the reaction solution.

• Convenience: The resulting solution of chloromethyl ether can be used directly without isolation.[7][8][10]

The reaction is typically rapid, and the ester byproduct (methyl acetate) usually does not interfere with subsequent steps.[8][10]

References

• Berliner, M. A., & Belecki, K. (2007). Synthesis of Alpha-Halo Ethers from Symmetric Acetals and in Situ Methoxymethylation of an Alcohol. Organic Syntheses, 84, 102. Available at: [Link]

• Google Patents. (1975). Preparation and isolation of chloromethyl methyl ether by solvent extraction. US3883602A.

• Berliner, M. A., & Belecki, K. (2005). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers. The Journal of Organic Chemistry, 70(23), 9618–9621. Available at: [Link]

• Reid, E. E. (1943). THE PREPARATION AND PROPERTIES OF THE CHLOROMETHYL ETHERS AND FORMALS OF HIGH MOLECULAR WEIGHT. Dissertation, University of Richmond. Available at: [Link]

• Google Patents. (1978). Process for preparing chloromethyl methyl ether. CA1038888A.
• Google Patents. (1975). Process for preparing chloromethyl methyl ether. US3884982A.

• Taylor & Francis Online. (2019). Overview of biological mechanisms of human carcinogens. Journal of Toxicology and Environmental Health, Part B. Available at: [Link]

• Organic Chemistry Portal. (2005). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers. Available at: [Link]

• Albert Einstein College of Medicine. Methyl Chloromethyl Ether Awareness Training. Available at: [Link]

• PubMed. (2005). Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers. Journal of Organic Chemistry, 70(23), 9618-21. Available at: [Link]

• Google Patents. (1995). Method for rapid decomposition of methyl chloromethyl and bis(chloromethyl) ethers. US5414202A.

• PubChem. Chloromethyl Methyl Ether. National Center for Biotechnology Information. Available at: [Link]

• New Jersey Department of Health. (2007). Hazardous Substance Fact Sheet: Chloromethyl Methyl Ether. Available at: [Link]

• Carlo Erba Reagents. (2019). SAFETY DATA SHEET - Chloromethyl methyl ether. Available at: [Link]

• ACS Publications. (2005). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers. The Journal of Organic Chemistry. Available at: [Link]

• Chempanda. (2023). Chloromethyl: compounds, synthesis and safety. Blog. Available at: [Link]

• Loba Chemie. (2016). CHLOROMETHYL METHYL ETHER FOR SYNTHESIS MSDS. Available at: [Link]

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• 4. CA1038888A - Process for preparing chloromethyl methyl ether - Google Patents [patents.google.com]
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• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers [organic-chemistry.org]
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• 10. Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Polymerization in Reactions with 1-Chloro-2-(chloromethoxy)ethane

Welcome to the technical support center for 1-Chloro-2-(chloromethoxy)ethane. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on handling this reactive alkylating agent and mitigating the common issue of unwanted polymerization. This guide offers troubleshooting advice, frequently asked questions, and detailed protocols to ensure the successful and safe use of 1-Chloro-2-(chloromethoxy)ethane in your synthetic endeavors.

Introduction to 1-Chloro-2-(chloromethoxy)ethane and the Polymerization Challenge

1-Chloro-2-(chloromethoxy)ethane (CAS 1462-33-5) is a valuable bifunctional electrophile used in the synthesis of pharmaceutical intermediates and other complex organic molecules.[1][2] Its structure, featuring two reactive alkyl chloride moieties, makes it an efficient building block for introducing ethylene glycol-based linkers. However, this high reactivity also predisposes it to unwanted side reactions, most notably polymerization.

While the technical data sheet for 1-Chloro-2-(chloromethoxy)ethane states that it is "stable under normal conditions," this stability is contingent on the absence of initiators.[1][2] The presence of trace acidic impurities, Lewis acids, or even high temperatures can trigger a cationic polymerization cascade, leading to the formation of viscous, insoluble oligomers or polymers. This not only consumes the starting material and reduces reaction yield but also complicates purification and can pose safety risks.

This guide will provide a comprehensive overview of the mechanisms behind this polymerization and, more importantly, practical strategies to control and prevent it.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of polymerization when using 1-Chloro-2-(chloromethoxy)ethane?

A1: The primary cause is cationic polymerization. The ether oxygen in the 1-Chloro-2-(chloromethoxy)ethane molecule can be protonated by Brønsted acids or coordinate to Lewis acids. This activation facilitates the departure of a chloride ion, forming a resonance-stabilized carbocation (an oxocarbenium ion). This carbocation is a highly reactive electrophile that can be attacked by the ether oxygen of another molecule of 1-Chloro-2-(chloromethoxy)ethane, initiating a chain reaction that leads to polymer formation.

Q2: My reaction mixture containing 1-Chloro-2-(chloromethoxy)ethane turned into a thick, unworkable gel. What happened?

A2: The formation of a gel is a classic sign of uncontrolled polymerization. This indicates that a cationic polymerization process was initiated and propagated throughout your reaction mixture. The troubleshooting section of this guide provides detailed steps to diagnose the cause and prevent this from happening in future experiments.

Q3: How can I detect the onset of polymerization?

A3: Early detection can be challenging. Visual cues include an increase in viscosity, the appearance of cloudiness or turbidity, or the formation of a precipitate. In some cases, an unexpected exotherm (a sudden increase in temperature) may be observed. Monitoring your reaction closely for these changes is crucial.

Q4: Are there any specific reagents that are known to induce polymerization of 1-Chloro-2-(chloromethoxy)ethane?

A4: Yes. Lewis acids such as aluminum chloride (AlCl₃), tin(IV) chloride (SnCl₄), titanium(IV) chloride (TiCl₄), and boron trifluoride (BF₃) are potent initiators of cationic polymerization.[1] Strong protic acids (e.g., sulfuric acid, triflic acid) can also initiate polymerization. Care should be taken to exclude these from your reaction unless they are a required component of your desired transformation, in which case strict control of reaction conditions is paramount.

Q5: How should I properly store 1-Chloro-2-(chloromethoxy)ethane to maintain its stability?

A5: To minimize the risk of degradation and polymerization, 1-Chloro-2-(chloromethoxy)ethane should be stored in a cool, dry, and dark place in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).[1] This helps to prevent exposure to moisture and atmospheric acids that could initiate polymerization.

Troubleshooting Guide: Unwanted Polymerization

If you are experiencing unwanted polymerization in your reactions with 1-Chloro-2-(chloromethoxy)ethane, this guide will help you identify the potential cause and implement corrective actions.

Symptom	Potential Cause	Troubleshooting Steps & Solutions
Reaction mixture becomes viscous or solidifies upon addition of a Lewis acid.	The Lewis acid is initiating cationic polymerization of 1-Chloro-2-(chloromethoxy)ethane.	- Reduce Temperature: Perform the reaction at a lower temperature to decrease the rate of polymerization. - Slow Addition: Add the Lewis acid slowly to a cooled solution of your substrate and 1-Chloro-2-(chloromethoxy)ethane to maintain a low concentration of the initiator at any given time. - Use a Milder Lewis Acid: If possible, switch to a less potent Lewis acid that still facilitates your desired reaction but is less likely to initiate polymerization.
Polymerization occurs even without the intentional addition of an acid.	The 1-Chloro-2-(chloromethoxy)ethane or the solvent may contain acidic impurities.	- Purify the Reagent: If the purity of your 1-Chloro-2-(chloromethoxy)ethane is questionable, consider passing it through a short plug of basic alumina before use. - Use Anhydrous, Amine-Treated Solvents: Ensure your solvents are rigorously dried and, if compatible with your reaction, consider using solvents that have been stored over potassium carbonate or passed through a column of basic alumina to remove acidic impurities.
Reaction is inconsistent, with polymerization occurring in some runs but not others.	Variable amounts of atmospheric moisture or adventitious acid are initiating polymerization.	- Strict Inert Atmosphere: Ensure your reaction is performed under a rigorously inert atmosphere of nitrogen or argon. Use oven-dried glassware and syringe techniques for all transfers. - Incorporate a Proton Scavenger: Add a non-nucleophilic base, such as a proton sponge or a hindered pyridine, to the reaction mixture to neutralize any trace acidic impurities.
Polymerization is observed when the reaction is heated.	Thermal decomposition of 1-Chloro-2-(chloromethoxy)ethane may be generating acidic byproducts that initiate polymerization.	- Maintain Lower Temperatures: If your desired reaction allows, keep the temperature below 80 °C. - Monitor for Decomposition: If heating is necessary, monitor the reaction for any signs of decomposition, such as color change or gas evolution.

Proactive Strategies for Minimizing Polymerization

The key to successfully using 1-Chloro-2-(chloromethoxy)ethane is to prevent the initiation of cationic polymerization. Here are some proactive strategies you can implement in your experimental design.

Rigorous Control of Reaction Conditions

• Low Temperature: Whenever possible, conduct reactions involving 1-Chloro-2-(chloromethoxy)ethane at low temperatures (e.g., 0 °C to room temperature). This significantly reduces the rate of both the initiation and propagation steps of cationic polymerization.

• Inert Atmosphere: Always perform reactions under an inert atmosphere (nitrogen or argon) to exclude moisture, which can hydrolyze the reagent to form HCl, a potent polymerization initiator.

• High-Purity Reagents and Solvents: Use freshly distilled or commercially available high-purity 1-Chloro-2-(chloromethoxy)ethane. Ensure all solvents are anhydrous and free of acidic impurities.

The Use of Cationic Polymerization Inhibitors

For reactions that are particularly sensitive to polymerization, the addition of a specific inhibitor can be highly effective. Unlike radical inhibitors (like BHT or hydroquinone), these compounds are designed to target the initiators of cationic polymerization.

• Proton Sponges: These are sterically hindered diamines with a high basicity but low nucleophilicity. A common example is 1,8-bis(dimethylamino)naphthalene. They are excellent at scavenging trace protons that can initiate polymerization without interfering with the desired reaction.

• Hindered Pyridines: Non-nucleophilic pyridines, such as 2,6-di-tert-butylpyridine, can effectively trap protons. Their steric bulk prevents them from acting as nucleophiles in the main reaction.

Inhibitor Class	Example	Typical Loading	Mechanism of Action
Proton Sponges	1,8-Bis(dimethylamino)naphthalene	1-5 mol%	Sequesters stray protons, preventing initiation.
Hindered Pyridines	2,6-Di-tert-butylpyridine	5-10 mol%	Acts as a non-nucleophilic base to neutralize acidic species.

Careful Selection of Catalysts

If a Lewis acid is required for your transformation, consider the following:

• Use the Mildest Effective Lewis Acid: Opt for weaker Lewis acids that can still promote your desired reaction.

• Stoichiometry: Use the minimum effective amount of the Lewis acid. Catalytic quantities are often sufficient.

• Order of Addition: Add the Lewis acid last and slowly to a pre-cooled solution of the other reactants.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for handling 1-Chloro-2-(chloromethoxy)ethane and for a representative alkylation reaction where polymerization is a potential side reaction.

Protocol 1: Purification of 1-Chloro-2-(chloromethoxy)ethane

Objective: To remove acidic impurities that may initiate polymerization.

Materials:

• 1-Chloro-2-(chloromethoxy)ethane

• Basic alumina (activated, Brockmann I)

• Anhydrous dichloromethane

• Oven-dried glassware

• Inert atmosphere setup (nitrogen or argon)

Procedure:

• Set up a small glass column packed with basic alumina under an inert atmosphere.

• Dissolve the 1-Chloro-2-(chloromethoxy)ethane in a minimal amount of anhydrous dichloromethane.

• Carefully apply the solution to the top of the alumina column.

• Elute the 1-Chloro-2-(chloromethoxy)ethane with anhydrous dichloromethane.

• Collect the eluent in a flame-dried flask under an inert atmosphere.

• Remove the solvent under reduced pressure at a low temperature (<30 °C).

• The purified 1-Chloro-2-(chloromethoxy)ethane should be used immediately or stored under an inert atmosphere in a tightly sealed container at low temperature.

Protocol 2: N-Alkylation of a Secondary Amine with Polymerization Suppression

Objective: To perform an N-alkylation using 1-Chloro-2-(chloromethoxy)ethane while minimizing the risk of polymerization. This protocol incorporates the use of a hindered pyridine as a proton scavenger.

Materials:

• Secondary amine (e.g., dibenzylamine)

• Purified 1-Chloro-2-(chloromethoxy)ethane

• 2,6-Di-tert-butylpyridine

• Anhydrous, non-protic solvent (e.g., acetonitrile or DMF)

• Non-nucleophilic base (e.g., potassium carbonate)

• Oven-dried glassware

• Inert atmosphere setup (nitrogen or argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the secondary amine (1.0 eq.), potassium carbonate (1.5 eq.), and anhydrous acetonitrile.

• Add 2,6-di-tert-butylpyridine (0.1 eq.) to the stirred suspension.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of purified 1-Chloro-2-(chloromethoxy)ethane (1.1 eq.) in anhydrous acetonitrile to the reaction mixture dropwise over 30 minutes.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Polymerization Mechanism and Prevention Strategy

The following diagrams illustrate the proposed cationic polymerization mechanism of 1-Chloro-2-(chloromethoxy)ethane and the inhibitory action of a proton scavenger.

Caption: Cationic polymerization mechanism and its inhibition.

Safety and Handling

1-Chloro-2-(chloromethoxy)ethane and its analogs, such as bis(chloromethyl) ether (BCME), are classified as potential carcinogens and are highly toxic.[3] Always handle this reagent in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes. In case of a spill, follow your institution's established safety protocols for hazardous materials.

References

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• PubChem. Ethane, 1-chloro-2-ethoxy-. [Link]

• PubChem. Chloromethyl ethyl ether. [Link]

• National Center for Biotechnology Information. (2023). Inhibition of Free Radical Polymerization: A Review. [Link]

• PubChem. 1-(Chloromethoxy)-2-methoxyethane. [Link]

• ResearchGate. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• Organic Syntheses. alcohol - Organic Syntheses Procedure. [Link]

• DTIC. mass spectral studies of 1-(2-chloroethoxy)-2-[(2-chloroethyl)thio] ethane. [Link]

• PubMed. Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers. [Link]

• ResearchGate. Alkylation of 2,6-di-tert-Butylphenol with Methyl Acrylate Catalyzed by Potassium 2,6-di-tert-Butylphenoxide. [Link]

• Patsnap. Synthesis method of lercanidipine intermediates. [Link]

• ResearchGate. Air- and water-stable Lewis acids: Synthesis and reactivity of P-trifluoromethyl electrophilic phosphonium cations. [Link]

• Royal Society of Chemistry. Naphthalene proton sponges as hydride donors: diverse appearances of the tert-amino-effect. [Link]

• PubMed. Naphthalene proton sponges as hydride donors: diverse appearances of the tert-amino-effect. [Link]

• Chemistry Stack Exchange. Stability of α-chlorocarbocations. [Link]

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• National Center for Biotechnology Information. BIS(CHLOROMETHYL) ETHER AND CHLOROMETHYL METHYL ETHER. [Link]

• Journal of Xi'an Shiyou University, Natural Science Edition. Development and validation of Genotoxic Impurities Chloromethane, Chloroethane and 2-Chloropropane, in Pregabalin drug substance using Head-Space Gas Chromatography. [Link]

• Chemguide. the alkylation of benzene - electrophilic substitution. [Link]

• ResearchGate. Sterically Hindered and Electron-Deficient 2,4,6-Tri-tert-butylpyrimidinium as a π-Lewis Acid Toward Organocatalytic Silyl Protection of Carbohydrates Using Trialkyl/aryl Silanes. [Link]

• Mallak. 1-Chloro-2-(chloromethoxy) ethane. [Link]

• ResearchGate. Alkylaluminum dichloride–ether complexes which are fully soluble in hydrocarbons as catalysts for the synthesis of exo-olefin terminated polyisobutylene at room temperature. [Link]

• ACS Publications. The Stability of Bridgehead Carbocations. [Link]

• Urmia University. The dealkylation of tertiary amines with thiophosgene and 1-chloroethyl chlorothionoformate. [Link]

• PubMed. Esters and amides of 6-(chloromethyl)-2-oxo-2H-1-benzopyran-3-carboxylic acid as inhibitors of alpha-chymotrypsin: significance of the "aromatic" nature of the novel ester-type coumarin for strong inhibitory activity. [Link]

• Google Patents. CN102516160B - Synthesis process for high-purity lercanidipine hydrochloride.

• ResearchGate. Validation of GC method for quantitative determination of residual 2-(2-chloroethoxy)ethanol (CEE) and N-methyl-2-pyrrolidinone (NMP) in pharmaceutical active substance. [Link]

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• 3. BIS(CHLOROMETHYL) ETHER AND CHLOROMETHYL METHYL ETHER - Chemical Agents and Related Occupations - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Purification of Products from Reactions with 1-Chloro-2-(chloromethoxy)ethane

Welcome to the technical support guide for researchers, scientists, and drug development professionals utilizing 1-Chloro-2-(chloromethoxy)ethane, commonly known as CEM-Cl. This reagent is an effective tool for the protection of hydroxyl and other sensitive functional groups via the introduction of the (2-chloroethoxy)methyl (CEM) acetal.[1] A protecting group is a reversibly formed derivative of a functional group that allows it to be masked from unwanted reactions during a synthetic sequence.[2][3]

However, the high reactivity of CEM-Cl, essential for its function, also presents specific challenges in reaction control, workup, and product purification. This guide is structured in a question-and-answer format to directly address the common issues encountered in the lab, providing not just protocols, but the underlying chemical principles to empower you to troubleshoot your experiments effectively.

Section 1: Foundational Chemistry & Safe Handling of CEM-Cl

This section covers the essential knowledge needed before you begin your experiment. Understanding the reagent's properties is the first step to a successful reaction.

Q1: What is the fundamental reactivity of 1-Chloro-2-(chloromethoxy)ethane (CEM-Cl), and why is it an effective protecting group?

A1: 1-Chloro-2-(chloromethoxy)ethane is an α-chloro ether. The oxygen atom adjacent to the chloromethyl group stabilizes the developing positive charge during nucleophilic substitution, making it highly reactive towards nucleophiles like alcohols. This reaction, typically performed in the presence of a non-nucleophilic base, forms a stable acetal known as a CEM-protected compound.

The CEM group is valued because it is stable to a wide range of reaction conditions (e.g., organometallics, hydrides, basic hydrolysis) yet can be cleaved under specific, mild conditions when desired.[1] This strategic masking of a reactive functional group is a cornerstone of multi-step organic synthesis.[4]

Q2: What are the primary side reactions and byproducts to be aware of when using CEM-Cl?

A2: The main challenges with CEM-Cl stem from its high reactivity and sensitivity to moisture. Key side reactions include:

• Hydrolysis: CEM-Cl reacts readily with water to form formaldehyde, 2-chloroethanol, and hydrochloric acid. This not only consumes the reagent but introduces acidic conditions that can complicate the reaction or degrade sensitive substrates. The related compound, chloromethyl ethyl ether, is known to be susceptible to hydrolysis in humid air.[5]

• Elimination: Strong, sterically unhindered bases can promote elimination to form vinyl ethers. This is why a hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) is often preferred.

• Over-protection: In molecules with multiple hydroxyl groups, controlling stoichiometry is crucial to prevent the formation of di- or poly-protected species.

Q3: What are the critical safety precautions for handling CEM-Cl?

A3: α-Chloro ethers as a class are hazardous compounds, and some are considered potential carcinogens.[6] It is imperative to handle 1-Chloro-2-(chloromethoxy)ethane with appropriate engineering controls and personal protective equipment (PPE).

• Handling: Always handle CEM-Cl in a certified chemical fume hood.

• PPE: Wear chemical-resistant gloves (nitrile is often insufficient; check manufacturer compatibility data, butyl or Viton gloves may be required), a lab coat, and splash goggles.

• Quenching: Have a quenching solution readily available. A saturated solution of ammonium chloride can be used to destroy excess reagent during the workup.[6]

Section 2: Troubleshooting the Protection Reaction

This section addresses problems that arise during the reaction itself, from setup to completion.

Q1: My CEM-protection reaction is sluggish or fails to go to completion. What are the likely causes?

A1: Several factors can lead to an incomplete reaction:

• Reagent Quality: CEM-Cl can degrade upon improper storage. Ensure it is a colorless to light yellow liquid.[7] If it is discolored or has been stored for a long time, its purity may be compromised.

• Insufficient Base: An inadequate amount of base will result in the accumulation of HCl (from the reaction or hydrolysis), which protonates the substrate's hydroxyl group, rendering it non-nucleophilic. Typically, 1.2 to 1.5 equivalents of a hindered base like DIPEA are recommended.

• Inadequate Anhydrous Conditions: CEM-Cl is highly moisture-sensitive. Ensure all glassware is oven- or flame-dried, and use anhydrous solvents. Even atmospheric moisture can be detrimental.

• Steric Hindrance: Highly hindered alcohols (tertiary or sterically encumbered secondary alcohols) will react more slowly. These reactions may require elevated temperatures or longer reaction times.

Q2: My TLC plate shows my desired product, but also several other spots. What are they?

A2: Unidentified spots on TLC are common. Based on the chemistry of CEM-Cl, these are the most probable culprits:

• Spot at Origin (Baseline): This is often the hydrochloride salt of your substrate or the base (e.g., DIPEA-HCl), which is highly polar.

• Unreacted Starting Material: A spot corresponding to your initial alcohol.

• Hydrolysis Products: 2-chloroethanol, formed from the hydrolysis of CEM-Cl, may be visible on TLC if it has a chromophore or stains.

• Di-CEM Ether: If your substrate is a diol, you may have partial protection (mono-CEM) and full protection (di-CEM), leading to multiple product spots.

A diagram illustrating the primary reaction and key side reactions is shown below.

Caption: Primary reaction pathway and common hydrolysis side reaction.

Section 3: Purification Strategies and Troubleshooting

The workup and purification steps are critical for isolating a clean product.

Q1: What is a reliable, standard procedure for the aqueous workup of a CEM-protection reaction?

A1: A robust workup is designed to quench the reaction, remove excess reagents, and neutralize byproducts before chromatographic purification.[8] A proven method, adapted from similar α-chloro ether chemistry, is as follows:[6]

• Quench: Cool the reaction mixture to 0 °C and cautiously add a saturated aqueous solution of ammonium chloride (NH₄Cl). Stir vigorously for 5-10 minutes. This hydrolyzes and destroys any remaining CEM-Cl and quenches the reactivity of the base.

• Dilute & Separate: Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) and transfer to a separatory funnel.

• Wash: Wash the organic layer sequentially with:

  • Saturated aqueous NH₄Cl (1x)

  • Water (1x)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) (1x, if the substrate is acid-sensitive)

  • Brine (1x) to facilitate drying.[8]

• Dry & Concentrate: Dry the separated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

This workflow is visualized in the diagram below.

Caption: Standard purification workflow for CEM-protection reactions.

Q2: My product appears to be degrading or the CEM group is cleaving during the workup. How can I prevent this?

A2: The CEM group is an acetal and is therefore sensitive to strong acid. If your workup generates acidic conditions (e.g., from hydrolysis of excess CEM-Cl), you risk cleaving the protecting group.

• Ensure Neutrality: The use of saturated ammonium chloride provides a mildly acidic (pH ~5-6) quench which is generally safe.[9] If your product is exceptionally acid-sensitive, consider quenching with a pH 7 phosphate buffer.

• Bicarbonate Wash: Including a wash with saturated sodium bicarbonate solution will neutralize any residual acid before concentration.

• Temperature Control: Perform all aqueous washes at cool temperatures (0-10 °C) to minimize the rate of any potential acid-catalyzed hydrolysis.

Q3: I am struggling to separate my CEM-protected product from the non-polar starting material using silica gel chromatography. What should I do?

A3: The CEM group adds polarity, but if your parent molecule is very non-polar, the separation can be challenging.

• Solvent System: The key is to find a solvent system with the right polarity to achieve separation. Start with a low-polarity mobile phase (e.g., 95:5 Hexanes:Ethyl Acetate) and gradually increase the polarity. A shallow gradient is often more effective than an isocratic elution.

• Alternative Sorbents: If silica gel fails, consider using a different stationary phase. Alumina (neutral or basic) can sometimes provide a different selectivity profile. For very non-polar compounds, reverse-phase (C18) chromatography may be an option.

• TLC Additives: When developing your TLC method, adding a small amount (~0.5%) of triethylamine to the mobile phase can sometimes improve peak shape if your compound has basic functional groups.

Troubleshooting Summary Table

Problem Observed	Potential Cause(s)	Recommended Solution(s)
Reaction Incomplete	Poor reagent quality, insufficient base, moisture contamination.	Use fresh CEM-Cl, increase base to 1.5 eq., ensure strictly anhydrous conditions.
Product Degradation during Workup	Acidic conditions from CEM-Cl hydrolysis.	Keep workup cold, use a NaHCO₃ wash, or quench with pH 7 buffer.
Emulsion during Extraction	High concentration of salts or polar byproducts.	Add more brine to the aqueous layer to "break" the emulsion. Filter through Celite if persistent.
Poor Separation in Chromatography	Product and starting material have similar polarity.	Use a shallow solvent gradient. Try a different stationary phase (e.g., alumina).
Product is an Oil, not a Solid	Product may be amorphous or have low melting point.	Attempt purification by distillation if the product is thermally stable and has a suitable boiling point.[6]

References

• Berliner, M. A., & Belecki, K. (2005). Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers. Organic Syntheses Procedure. Available at: [Link]

• Ashenhurst, J. (2015). Protecting Groups For Alcohols. Master Organic Chemistry. Available at: [Link]

• PubChem. (n.d.). Chloromethyl ethyl ether. National Center for Biotechnology Information. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Organic-Chemistry.org. Available at: [Link]

• CEM Corporation. (n.d.). Protection and Deprotection. CEM Corporation. Available at: [Link]

• Wikipedia. (n.d.). Protecting group. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Mallak Specialties Pvt Ltd. (n.d.). 1-Chloro-2-(chloromethoxy) ethane. Mallak Specialties. Available at: [Link]

• Chemistry LibreTexts. (2021). Reaction Work-Ups. Chemistry LibreTexts. Available at: [Link]

• Ohkubo, A., et al. (2010). Chemical synthesis of a very long oligoribonucleotide with 2-cyanoethoxymethyl (CEM) as the 2′-O-protecting group. ResearchGate. Available at: [Link]

• Chemistry LibreTexts. (2020). Reaction Work-Ups. Chemistry LibreTexts. Available at: [Link]

• Lipshutz, B. H., & Pegram, J. J. (1980). β-(Trimethylsilyl)ethoxymethyl chloride. A new reagent for the protection of the hydroxyl group. Tetrahedron Letters, 21(35), 3343–3346.

• Jin, Y., & Just, G. (2004). Chemical synthesis of oligoribonucleotides with 2'-O-(2-cyanoethoxymethyl)-protected phosphoramidites. PubMed. Available at: [Link]

• Chemistry LibreTexts. (2021). Protecting Groups in Organic Synthesis. Chemistry LibreTexts. Available at: [Link]

• Jin, Y., & Just, G. (2004). Chemical synthesis of oligoribonucleotides with 2'-O-(2-cyanoethoxymethyl)-protected phosphoramidites. Current Protocols in Nucleic Acid Chemistry.
• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• Scribd. (n.d.). Organic Reaction Workup Guide. Scribd. Available at: [Link]

Sources

• 1. Chemical synthesis of oligoribonucleotides with 2'-O-(2-cyanoethoxymethyl)-protected phosphoramidites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protective Groups [organic-chemistry.org]
• 3. Protecting group - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Chloromethyl ethyl ether | C3H7ClO | CID 18523 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Diethylene Glycol Dichloride, 1 Chloro 2 (Chloromethoxy) Ethane, C3H6Cl2O, 1462-33-5, Chloroethyl Chloromethyl Ether; Chloroethyl Chloromethylether [mallakchemicals.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. scribd.com [scribd.com]

Technical Support Center: Anhydrous Reaction Conditions for 1-Chloro-2-(chloromethoxy)ethane

Welcome to the technical support center for handling 1-Chloro-2-(chloromethoxy)ethane (CME-Cl). This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions to ensure the successful and safe use of CME-Cl in moisture-sensitive applications.

I. Understanding the Criticality of Anhydrous Conditions

1-Chloro-2-(chloromethoxy)ethane is a highly reactive bifunctional electrophile, valuable in organic synthesis for introducing the 2-(chloromethoxy)ethyl group. Its primary application lies in the protection of alcohols as chloromethoxymethyl (CMOM) ethers, which are stable to a range of reaction conditions but can be selectively deprotected. The key to success when using CME-Cl is the rigorous exclusion of water.

Why Anhydrous?

The chloromethoxy moiety of CME-Cl is extremely susceptible to hydrolysis. Trace amounts of water can lead to rapid decomposition of the reagent, forming hydrochloric acid and other byproducts. This not only consumes the expensive reagent but also introduces acidic conditions that can catalyze unwanted side reactions, degrade sensitive substrates, or neutralize basic reagents, ultimately leading to low yields or complete reaction failure.

II. Frequently Asked Questions (FAQs)

Q1: What are the primary signs of moisture contamination in my reaction?

A: The most common indicators include:

• Low or no product yield: The reagent is consumed by water before it can react with your substrate.

• Formation of unexpected byproducts: Acid-catalyzed side reactions may occur.

• A drop in the pH of the reaction mixture: Hydrolysis of CME-Cl generates HCl.

• Inconsistent results: Even small variations in atmospheric humidity can significantly impact the reaction outcome.

Q2: How "dry" do my solvents and reagents need to be?

A: For optimal results, solvents should be dried to a water content of <50 ppm. Reagents, especially bases, should be handled under an inert atmosphere and sourced from a freshly opened container or properly stored. Hygroscopic reagents like triethylamine or diisopropylethylamine should be freshly distilled from a suitable drying agent (e.g., calcium hydride) before use.[1][2]

Q3: Can I use a drying agent directly in the reaction flask?

A: It is generally not recommended to add drying agents like magnesium sulfate or sodium sulfate directly to the reaction mixture. They can interfere with the reaction, and their drying capacity at low temperatures may be insufficient. The best practice is to dry and distill solvents before use.[2][3] Molecular sieves (3Å or 4Å) can be an exception and are often added to the reaction flask, but they must be properly activated (heated under vacuum) immediately before use.[3][4]

Q4: What is the best way to store 1-Chloro-2-(chloromethoxy)ethane?

A: CME-Cl should be stored in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen), and in a cool, dry place away from light. To prevent atmospheric moisture from entering, consider flushing the headspace of the bottle with an inert gas before resealing.

III. Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments with CME-Cl.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Low or No Product Yield	1. Moisture Contamination: Reagent hydrolysis. 2. Inactive Base: The base may be old or hydrated. 3. Low Reagent Purity: The CME-Cl may have degraded during storage.	1. Ensure Anhydrous Conditions: Flame-dry all glassware. Use freshly distilled, anhydrous solvents. Handle all reagents under an inert atmosphere.[1][3][5] 2. Verify Base Activity: Use a freshly opened bottle of base or distill it over a suitable drying agent (e.g., CaH₂). 3. Check Reagent Quality: If possible, analyze the CME-Cl by GC or NMR to confirm its purity.
Formation of Multiple Byproducts	1. Acid-Catalyzed Side Reactions: HCl generated from hydrolysis can catalyze undesired reactions. 2. Reaction Temperature Too High: May lead to decomposition or side reactions.	1. Strict Moisture Exclusion: Follow all protocols for anhydrous reactions. The use of a non-nucleophilic scavenger base can help neutralize any in-situ generated acid. 2. Optimize Temperature: Run the reaction at the lowest effective temperature. Start with 0 °C and slowly warm to room temperature if necessary.
Inconsistent Results Between Batches	1. Variable Atmospheric Humidity: Changes in lab humidity can affect the reaction. 2. Inconsistent Reagent/Solvent Quality: Using different batches of solvents or reagents without proper drying.	1. Standardize Procedures: Perform the reaction under a consistent inert atmosphere (e.g., a nitrogen-filled balloon or a Schlenk line).[1][6][7] 2. Use Freshly Prepared Anhydrous Solvents: Do not rely on commercially available "anhydrous" solvents without verifying their water content, especially from previously opened bottles.

Troubleshooting Workflow Diagram

The following diagram provides a logical path for diagnosing and resolving issues in your CME-Cl reactions.

Caption: A step-by-step workflow for troubleshooting common issues when using 1-Chloro-2-(chloromethoxy)ethane.

IV. Experimental Protocol: Protection of a Primary Alcohol

This protocol details the protection of a generic primary alcohol (R-CH₂OH) as its CMOM ether using CME-Cl under strict anhydrous conditions.

Materials:

• Primary Alcohol (1.0 eq)

• 1-Chloro-2-(chloromethoxy)ethane (1.2 eq)

• Diisopropylethylamine (DIPEA, freshly distilled from CaH₂) (1.5 eq)

• Anhydrous Dichloromethane (DCM, freshly distilled from CaH₂)

• Argon or Nitrogen gas supply

• Flame-dried glassware (round-bottom flask, dropping funnel, condenser)

Procedure:

• Glassware Preparation: Assemble the reaction glassware and flame-dry it under a stream of inert gas. Allow to cool to room temperature under a positive pressure of argon or nitrogen.

• Reaction Setup: To the reaction flask, add the primary alcohol and anhydrous DCM via a syringe. Begin stirring and cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add the freshly distilled DIPEA to the reaction mixture dropwise via a syringe. Following this, add the 1-Chloro-2-(chloromethoxy)ethane dropwise over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, quench by the slow addition of a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction and Purification: Extract the aqueous layer with DCM (2x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Reaction Mechanism Overview

The reaction proceeds via a nucleophilic substitution mechanism where the alcohol, activated by the base, attacks the electrophilic chloromethyl carbon of CME-Cl.

Caption: The two-step mechanism for the protection of an alcohol using CME-Cl in the presence of a base.

V. References

• Berliner, M. A., & Belecki, K. (2005). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers. The Journal of Organic Chemistry, 70(23), 9618–9621. Available at: [Link]

• Burfield, D. R., Lee, K. H., & Smithers, R. H. (1977). Desiccant Efficiency in Solvent Drying. A Reappraisal by Application of a Novel Method for Solvent Water Assay. The Journal of Organic Chemistry, 42(18), 3060–3065. Available at: [Link]

• Chemistry LibreTexts. (2021). Drying Solvents. Available at: [Link]

• Chemistry LibreTexts. (2022). Inert Atmospheric Methods. Available at: [Link]

• Moodle@Units. (n.d.). Preparing Anhydrous Reagents and Equipment. Available at: [Link]

• Organic Syntheses. (n.d.). MOM-PROTECTION OF ALCOHOLS: A SOLUTION OF CHLOROMETHYL METHYL ETHER IN TOLUENE. Available at: [Link]

• ResearchGate. (2015). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box? Available at: [Link]

• Sciencemadness Wiki. (2023). Drying solvents. Available at: [Link]

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• 7. chem.libretexts.org [chem.libretexts.org]

Troubleshooting low conversion rates with 1-Chloro-2-(chloromethoxy)ethane

Welcome to the technical support center for 1-Chloro-2-(chloromethoxy)ethane (CAS 1462-33-5). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this bifunctional alkylating agent and to troubleshoot common issues, particularly low conversion rates.

Introduction to 1-Chloro-2-(chloromethoxy)ethane

1-Chloro-2-(chloromethoxy)ethane is a versatile reagent in organic synthesis, primarily utilized as a building block for pharmaceutical intermediates.[1][2] Its utility stems from the presence of two reactive chloride atoms, allowing for sequential or double alkylation of various nucleophiles. Understanding the differential reactivity of these two sites is paramount to achieving high yields and minimizing byproduct formation.

Key Properties:

Property	Value
Molecular Formula	C₃H₆Cl₂O
Molecular Weight	128.99 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	147 °C
Purity (typical)	>98.0%
Stability	Stable under normal, dry conditions

Troubleshooting Low Conversion Rates: A Question-and-Answer Guide

Low conversion rates in reactions involving 1-Chloro-2-(chloromethoxy)ethane can be attributed to several factors, ranging from reagent stability to suboptimal reaction conditions. This section addresses the most common challenges in a question-and-answer format.

Q1: My reaction is showing low to no conversion of my starting material. What is the most likely culprit?

A1: The most probable cause is the degradation of 1-Chloro-2-(chloromethoxy)ethane, primarily through hydrolysis. The chloromethoxyethyl group is highly susceptible to reaction with water.[3]

Causality: The oxygen atom adjacent to the chloromethyl group stabilizes the formation of an oxocarbenium ion, making this position exceptionally reactive and prone to an Sₙ1-type substitution with water.[4] This reaction consumes your reagent, leading to low or no formation of the desired product.

Troubleshooting Protocol:

• Ensure Anhydrous Conditions:

  • Thoroughly dry all glassware in an oven ( >100 °C) for several hours and cool under an inert atmosphere (e.g., nitrogen or argon).

  • Use anhydrous solvents. Commercially available anhydrous solvents are recommended, but if unavailable, they should be freshly distilled from an appropriate drying agent.

  • Handle all reagents under an inert atmosphere.

• Reagent Quality Check:

  • If the bottle of 1-Chloro-2-(chloromethoxy)ethane has been opened multiple times, its integrity may be compromised.

  • Consider performing a quick quality check via ¹H NMR to look for hydrolysis byproducts.

  • If in doubt, use a fresh, unopened bottle of the reagent.

Q2: I'm observing the formation of multiple products, leading to a low yield of my desired mono-alkylated product. How can I improve selectivity?

A2: The formation of multiple products often arises from the bifunctional nature of 1-Chloro-2-(chloromethoxy)ethane, leading to di-alkylation or intramolecular cyclization.

Causality: 1-Chloro-2-(chloromethoxy)ethane possesses two electrophilic sites: the chloromethyl carbon and the chloroethyl carbon. The chloromethyl carbon is significantly more reactive due to the α-oxygen atom, which stabilizes a carbocation-like transition state.[4] However, under forcing conditions or with highly reactive nucleophiles, the second chloride can also be displaced.

Strategies for Promoting Mono-alkylation:

• Stoichiometry Control: Use the nucleophile as the limiting reagent (e.g., 0.8-0.95 equivalents relative to 1-Chloro-2-(chloromethoxy)ethane). This statistical approach favors mono-substitution.

• Slow Addition: Add the 1-Chloro-2-(chloromethoxy)ethane slowly to a solution of the nucleophile. This maintains a low concentration of the alkylating agent, reducing the likelihood of a second alkylation event.

• Lower Reaction Temperature: Running the reaction at a lower temperature will favor the more kinetically favorable reaction at the more reactive chloromethyl site and can disfavor the second, more sluggish alkylation.

Workflow for Optimizing Mono-alkylation:

Caption: Workflow for optimizing mono-alkylation reactions.

Q3: My reaction is messy, and I suspect intramolecular side reactions. What could be happening?

A3: If your nucleophile has multiple reactive sites, or if the initially formed product can act as a nucleophile, intramolecular cyclization can occur.

Causality: After the initial alkylation, the newly introduced side chain contains a second electrophilic center. If a nucleophilic site is present in the product molecule in a sterically favorable position (allowing for the formation of a 5- or 6-membered ring), an intramolecular Sₙ2 reaction can occur.[5]

Example Scenario: Reaction with a primary amine

• Initial alkylation at the more reactive chloromethyl position.

• The resulting secondary amine can then attack the chloroethyl group, leading to the formation of a morpholine derivative.

Mitigation Strategies:

• Protecting Groups: If your nucleophile has multiple reactive sites, consider using a protecting group strategy to block all but the desired reaction center.

• Choice of Base: Use a non-nucleophilic, sterically hindered base (e.g., diisopropylethylamine) to deprotonate your nucleophile without competing in the alkylation reaction.

• Dilution: Running the reaction at high dilution can favor intermolecular reactions over intramolecular ones.

FAQs: Handling and Analysis

Q: What are the recommended storage and handling procedures for 1-Chloro-2-(chloromethoxy)ethane?

A: Store in a tightly sealed container in a cool, dry, and dark place under an inert atmosphere.[1] Chloroalkyl ethers as a class are potent alkylating agents and should be handled with care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[6][7]

Q: How can I monitor the progress of my reaction?

A: Thin-layer chromatography (TLC) can provide a quick qualitative assessment. For more detailed quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique.

Example GC-MS Protocol for Reaction Monitoring:

• Sample Preparation: Quench a small aliquot of the reaction mixture with a suitable reagent (e.g., a dilute aqueous solution of a non-volatile amine to consume any remaining 1-Chloro-2-(chloromethoxy)ethane). Extract the organic components with an appropriate solvent (e.g., dichloromethane or ethyl acetate).

• GC Conditions (starting point):

  • Column: A standard non-polar column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is a good starting point.[4]

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 60 °C, hold for 2 minutes, then ramp to 250 °C at 15 °C/min.[4]

  • Carrier Gas: Helium.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Scan Range: 50-450 m/z.[4]

Logical Relationship of Troubleshooting Steps:

Caption: A logical flowchart for troubleshooting low conversion rates.

References

• Mallak Specialties Pvt Ltd. 1-Chloro-2-(chloromethoxy) ethane. [Link]

• PubChem. Ethane, 1-chloro-2-ethoxy-. National Center for Biotechnology Information. [Link]

• PubChem. Chloromethyl ethyl ether. National Center for Biotechnology Information. [Link]

• Office of Environmental Health Hazard Assessment (OEHHA). Chloroalkyl ethers. (2011). [Link]

• Defense Technical Information Center (DTIC). Mass spectral studies of 1-(2-chloroethoxy)-2-[(2-chloroethyl)thio] ethane. (2016). [Link]

• ResearchGate. Highly Efficient and Practical Synthesis of the Key Intermediate of Telmisartan. (2021). [Link]

• ACS Omega. Development of a Triphenylmethyl Alkylation Pre-Column Derivatization Method for HPLC Quantitative Analysis of Chemically Unstable Halogenated Compounds. (2024). [Link]

• National Center for Biotechnology Information. BIS(CHLOROMETHYL) ETHER AND CHLOROMETHYL METHYL ETHER. [Link]

• Holland-Frei Cancer Medicine. 6th edition. Alkylating Agents. [Link]

• Master Organic Chemistry. Intramolecular Williamson Ether Synthesis. (2015). [Link]

• Mettler Toledo. Alkylation Reactions | Development, Technology. [Link]

• PubMed. Liquid chromatography-time-of-flight mass spectrometry analysis of 1-(2-chloroethoxy)-2-[(2-chloroethyl)thio] ethane and related compounds: separation of an eleven component mixture. (2008). [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Diethylene Glycol Dichloride, 1 Chloro 2 (Chloromethoxy) Ethane, C3H6Cl2O, 1462-33-5, Chloroethyl Chloromethyl Ether; Chloroethyl Chloromethylether [mallakchemicals.com]
• 3. Alkylating Agents - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Solved 3. Explain why chloromethyl methyl ether (1) | Chegg.com [chegg.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. youtube.com [youtube.com]
• 7. oehha.ca.gov [oehha.ca.gov]

Technical Support Center: Characterization and Troubleshooting of Byproducts in 1-Chloro-2-(chloromethoxy)ethane Reactions

Welcome to the technical support center for 1-Chloro-2-(chloromethoxy)ethane (CMME) reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using CMME in organic synthesis, with a specific focus on identifying, understanding, and mitigating the formation of unwanted byproducts. As a bifunctional electrophile, CMME is a versatile reagent, but its reactivity can also lead to a variety of side reactions. This resource provides in-depth, field-proven insights in a troubleshooting-focused, question-and-answer format to ensure the success and integrity of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: Unexpected Peaks in my GC-MS Analysis

Question: I've performed a reaction using 1-Chloro-2-(chloromethoxy)ethane and upon analyzing the crude reaction mixture by GC-MS, I'm observing several unexpected peaks. What are the likely identities of these byproducts?

Answer: The presence of unexpected peaks in your GC-MS analysis when using 1-Chloro-2-(chloromethoxy)ethane (CMME) can be attributed to several common side reactions. The identity of these byproducts is highly dependent on your specific reaction conditions, including the nature of your nucleophile, the solvent system, temperature, and the presence of any residual moisture or impurities in your starting materials.

Here are the most probable byproducts you may be observing:

• Hydrolysis Products: CMME is susceptible to hydrolysis, especially in the presence of water or acidic/basic conditions. The primary hydrolysis product is 2-(chloromethoxy)ethanol , which can be further hydrolyzed to ethylene glycol and formaldehyde .

• Elimination Products: Under basic conditions, elimination reactions can occur to yield vinyl chloromethyl ether .

• Bis(chloromethyl) ether (BCME): This is a critical and highly carcinogenic byproduct that can form, particularly if your CMME starting material has degraded or if there are impurities present from its synthesis.[1][2] BCME can be formed from the reaction of formaldehyde and hydrogen chloride, which can be generated in situ during the decomposition of CMME.[1]

• Self-Condensation/Polymerization Products: Under certain conditions, CMME can undergo self-condensation or polymerization, leading to higher molecular weight oligomers. These would appear as a series of peaks in your chromatogram.

• Byproducts from Reactions with Solvents: If you are using nucleophilic solvents such as alcohols, you may observe the formation of the corresponding ether-substituted products. For example, with ethanol, you could form 1-chloro-2-(ethoxy)ethane .[3]

Troubleshooting Steps:

• Confirm the Identity of Byproducts:

  • Compare the mass spectra of the unknown peaks with library spectra (e.g., NIST, Wiley).

  • If standards are available, run them under the same GC-MS conditions to confirm retention times and fragmentation patterns. .

• Analyze Your Starting Material:

  • Run a GC-MS of your neat 1-Chloro-2-(chloromethoxy)ethane to check for the presence of impurities or degradation products like BCME. Commercial CMME should be of high purity (typically >98%).[4]

• Review Your Reaction Conditions:

  • Moisture Control: Ensure all your glassware is oven-dried and your solvents are anhydrous. The presence of water is a primary cause of hydrolysis byproducts.

  • Temperature Control: Elevated temperatures can promote thermal decomposition and the formation of various byproducts.[5] Consider running your reaction at a lower temperature if possible.

  • pH Control: If your reaction is sensitive to acid or base, consider using a non-nucleophilic buffer.

FAQ 2: My Reaction Yield is Low and I'm Isolating a Water-Soluble Side Product. What is Happening?

Question: My desired product is organic-soluble, but I'm experiencing low yields and a significant amount of a water-soluble byproduct is being formed. What is the likely cause?

Answer: This is a classic sign of significant hydrolysis of your 1-Chloro-2-(chloromethoxy)ethane (CMME) starting material or intermediate. The chloromethoxy group is particularly sensitive to water, leading to the formation of hydrophilic byproducts that partition into the aqueous phase during workup.

Causality:

The ether linkage in CMME can be cleaved under acidic conditions.[6][7][8][9][10] The reaction is initiated by the protonation of the ether oxygen, making it a better leaving group. Water then acts as a nucleophile, attacking the electrophilic carbon.

Primary Hydrolysis Byproducts:

• 2-(Chloromethoxy)ethanol: Formed by the hydrolysis of the chloroethyl group.

• Ethylene glycol and Formaldehyde: Formed from the further breakdown of hydrolysis intermediates.

These byproducts are all highly water-soluble and will be lost to the aqueous layer during extraction, leading to a lower yield of your desired organic-soluble product.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yields due to hydrolysis.

Preventative Measures:

• Stringent Anhydrous Techniques: Use oven-dried or flame-dried glassware. Purge the reaction vessel with an inert gas (nitrogen or argon) before adding reagents.

• Anhydrous Solvents: Use freshly distilled or commercially available anhydrous solvents.

• Control of Reaction pH: If your reaction generates acid, consider adding a non-nucleophilic base (e.g., proton sponge) to scavenge protons and prevent acid-catalyzed hydrolysis.

• Modified Workup: When quenching the reaction, use a saturated aqueous solution (e.g., saturated sodium bicarbonate or ammonium chloride) to minimize the amount of free water. During extraction, washing with brine can help to remove water from the organic layer.

FAQ 3: I am Concerned About the Formation of Bis(chloromethyl) ether (BCME). How Can I Detect and Minimize It?

Question: I am aware that bis(chloromethyl) ether (BCME) is a potent carcinogen and a potential byproduct in reactions involving chloromethyl ethers. How can I confidently detect its presence and what steps can I take to minimize its formation?

Answer: Your concern about bis(chloromethyl) ether (BCME) is well-founded, and taking proactive steps to detect and minimize its formation is crucial for laboratory safety. BCME can be present as an impurity in the starting 1-Chloro-2-(chloromethoxy)ethane (CMME) or be formed in situ.

Formation Mechanism:

BCME is typically formed from the reaction of formaldehyde with hydrogen chloride.[1] These precursors can be generated from the decomposition of CMME, especially in the presence of acid or heat.

Caption: Formation pathway of Bis(chloromethyl) ether from CMME.

Analytical Protocol for BCME Detection:

A sensitive and specific method for the detection of BCME is essential. Gas Chromatography-Mass Spectrometry (GC-MS) in Selected Ion Monitoring (SIM) mode is the recommended technique.

Step-by-Step GC-MS (SIM) Protocol:

• Sample Preparation:

  • Carefully take an aliquot of your crude reaction mixture.

  • Dilute the aliquot in a suitable solvent (e.g., dichloromethane, ethyl acetate) to a concentration appropriate for your instrument's sensitivity.

• GC-MS Parameters (Example):

  • GC Column: A mid-polarity column such as a DB-5ms or HP-5ms is suitable.

  • Injection: Splitless injection is recommended for trace analysis.

  • Oven Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 250 °C) to ensure separation of volatile components.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI).

    • SIM Ions for BCME: Monitor for the characteristic ions of BCME, such as m/z 79 (most abundant), 49, and 114.

• Data Analysis:

  • Look for a peak at the expected retention time for BCME with the correct ion ratios.

  • It is highly recommended to run a certified BCME standard (if permissible and with extreme caution) to confirm the retention time and fragmentation pattern.

Strategies to Minimize BCME Formation:

• Use High-Purity CMME: Source your 1-Chloro-2-(chloromethoxy)ethane from a reputable supplier and ensure it has a high purity (e.g., >98%).[4]

• Avoid Acidic Conditions: If possible, run your reaction under neutral or basic conditions. If acidic conditions are necessary, use the mildest acid possible and the lowest effective concentration.

• Maintain Low Temperatures: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.

• Quench Appropriately: At the end of the reaction, quench with a basic solution (e.g., sodium bicarbonate) to neutralize any generated acid.

Quantitative Data Summary:

Byproduct	Common Cause	Recommended Analytical Technique	Key Diagnostic Ions (m/z)
2-(Chloromethoxy)ethanol	Hydrolysis	GC-MS	93, 63, 45
Ethylene glycol	Extensive Hydrolysis	GC-MS (after derivatization)	62, 43, 31
Vinyl chloromethyl ether	Elimination	GC-MS	92, 57, 43
Bis(chloromethyl) ether	Decomposition/Impurities	GC-MS (SIM mode)	79, 49, 114
1-Chloro-2-(ethoxy)ethane	Reaction with Ethanol	GC-MS	93, 63, 45

References

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• Winemiller, M. D., & Sumpter, K. B. (2008). Products of Sulfur Mustard Degradation: Synthesis and Characterization of 1-(2-Chloroethoxy)-2- [(2-chloroethyl)thio] Ethane, Related Compounds, and Derivatives.

• Gannett, P. (2019). What reaction occurs in the conversion of ethanol to chloroethanol?. Quora. [Link]

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• Bradshaw, J. S., Krakowiak, K. E., & Izatt, R. M. (1989). 4-benzyl-10,19-diethyl-4,10,19-triaza-1,7,13,16-tetraoxacycloheneicosane (triaza-21-crown-7). Organic Syntheses, 68, 127.

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Technical Support Center: Managing Exothermic Reactions with Highly Reactive Chloroethers

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide, prepared by Senior Application Scientists, provides critical, in-depth information for safely managing exothermic reactions involving highly reactive chloroethers. Our goal is to combine established safety protocols with practical, field-proven insights to ensure both the integrity of your research and the safety of your laboratory personnel.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the hazards and handling of chloroether reactions.

Q1: What are the primary hazards associated with highly reactive chloroethers?

A1: Highly reactive chloroethers, such as chloromethyl methyl ether (CMME) and epichlorohydrin, present a dual threat:

• Chemical Reactivity: They are potent alkylating agents and can undergo rapid, highly exothermic reactions, particularly with nucleophiles (e.g., amines, alcohols), Lewis acids, and even water.[1][2] This reactivity can lead to a thermal runaway if not properly controlled. A thermal runaway is a positive feedback loop where an increase in temperature causes the reaction rate to increase, which in turn further accelerates heat generation.[3][4]

• Toxicity and Carcinogenicity: Many chloroethers are toxic and classified as known or suspected carcinogens.[5] For instance, CMME is regulated by OSHA as a potential carcinogen, and commercial grades often contain the even more potent carcinogen bis-chloromethyl ether (BCME).[5] Exposure routes include inhalation and skin contact, necessitating stringent handling protocols in designated areas.[6]

Q2: Why is thermal hazard assessment crucial before scaling up a chloroether reaction?

A2: A thermal hazard assessment is non-negotiable for safe scale-up. An increase in reaction scale disproportionately reduces the reactor's surface-area-to-volume ratio, severely limiting its ability to dissipate heat. An exotherm that is easily managed at a 100 mL scale can become a dangerous thermal runaway in a 5 L vessel.[7]

The core of this assessment is Reaction Calorimetry (RC) . An RC experiment quantifies critical safety parameters:

• Heat of Reaction (ΔHr): The total energy released.

• Heat Flow: The rate of heat generation, which dictates the required cooling capacity.[8]

• Adiabatic Temperature Rise (ΔTad): The theoretical temperature increase if all cooling is lost.[9] This value is paramount for understanding the worst-case scenario.

• Maximum Temperature of the Synthesis Reaction (MTSR): The peak temperature achievable in a cooling failure scenario (Process Temperature + ΔTad).[10]

Understanding these parameters allows you to classify the reaction's criticality and design appropriate engineering controls.[8][10][11]

Q3: What is the single most important process parameter to control during an exothermic chloroether reaction?

A3: The rate of addition of the limiting reagent (typically the chloroether). The fundamental principle of safe semi-batch reactions is to operate under "reaction control," where the rate of heat generation is dictated by the feed rate, not the intrinsic kinetics of the reaction.

By adding the chloroether slowly and continuously monitoring the internal temperature, you prevent the accumulation of unreacted reagent.[12][13] This accumulation is a hidden danger; in the event of a cooling failure, this unreacted material can react rapidly, leading to a violent thermal and pressure event.[9][13]

Section 2: Troubleshooting Guide

This section provides a structured approach to common problems encountered during experiments.

Symptom / Observation	Potential Root Cause(s)	Immediate Corrective Actions & Long-Term Solutions
Rapid, unexpected temperature rise (>5 °C above setpoint) after initiating chloroether addition.	1. Addition rate is too high. 2. Insufficient cooling capacity. 3. Poor mixing leading to localized "hot spots." [12][14]4. Reaction has an unforeseen induction period. [13]	Immediate Actions: 1. STOP THE ADDITION IMMEDIATELY. [12]2. Increase cooling (e.g., lower chiller setpoint, add dry ice to external bath).3. Increase stirrer speed to improve heat transfer.Long-Term Solutions: 1. Re-evaluate process safety: Use reaction calorimetry to determine the maximum safe addition rate.[8][13]2. Upgrade cooling system: Ensure the cooling system can handle the peak heat output.[15][16]3. Improve reactor design: Use an overhead stirrer for viscous mixtures and ensure the thermocouple is placed correctly to measure the true internal temperature.
Reaction temperature does not increase as expected upon chloroether addition.	1. Reaction has a significant induction period. 2. Reagents are not active (degraded). 3. Catalyst is inactive or absent. 4. Incorrect reaction temperature (too low).	Immediate Actions: 1. STOP THE ADDITION. Accumulation of unreacted chloroether is extremely dangerous.[9]2. Do NOT increase the temperature to "kick-start" the reaction. This could trigger a violent runaway of all accumulated reagent.[12]3. Cautiously add a small amount of a known initiator or fresh catalyst if applicable, while prepared for a rapid exotherm.Long-Term Solutions: 1. Study the kinetics: Use in-situ monitoring (e.g., IR spectroscopy) or calorimetry to understand and eliminate induction periods.[9]2. Verify reagent quality: Use fresh, properly stored reagents and catalysts.
A pressure increase is observed in the reactor head-space.	1. Reaction is generating a gaseous byproduct. 2. Solvent is boiling at a localized hot spot. 3. Secondary decomposition reaction is occurring. [17]	Immediate Actions: 1. STOP THE ADDITION. 2. Ensure the vent/off-gas system is not blocked.3. Apply emergency cooling.Long-Term Solutions: 1. Characterize off-gas: Use appropriate analytical techniques to identify gaseous byproducts and size the venting system accordingly.[8]2. Operate at a lower temperature to provide a greater safety margin below the solvent's boiling point.
The reaction mixture has turned dark or charring is visible.	1. Significant temperature overshoot has occurred. 2. A highly exothermic, uncontrolled decomposition reaction has started. [2]	Immediate Actions: 1. If the temperature is still rising uncontrollably, execute the emergency quench procedure. (See Protocol P2).2. If stable, stop the addition and cool the reactor to a safe temperature (e.g., 0 °C or below).Long-Term Solutions: 1. Comprehensive thermal analysis: Use Differential Scanning Calorimetry (DSC) or Accelerating Rate Calorimetry (ARC) to determine the onset temperature of decomposition.[13]2. Revise the process: Operate at a temperature well below the decomposition onset.

Section 3: Key Experimental Protocols & Workflows

P1: Protocol for a Controlled Semi-Batch Chloroether Addition

This protocol outlines a self-validating setup for performing exothermic reactions at the lab scale.

• Vessel & Equipment Setup:

  • Use a jacketed glass reactor connected to a recirculating chiller for precise temperature control.[12]

  • Equip the reactor with an overhead mechanical stirrer, a thermocouple in a thermowell to measure the internal reaction temperature, a reflux condenser, and an inert gas inlet (N₂ or Ar).

  • The chloroether should be added via a syringe pump for a consistent, controllable addition rate. Do not add in large portions. [12]

• Pre-Reaction Checks (Self-Validation):

  • Calibrate Thermocouple: Verify the thermocouple reading against a certified thermometer at the intended reaction temperature.

  • Confirm Cooling Power: Before adding any reagents, cool the empty reactor to 10-15 °C below the target reaction temperature. Ensure the chiller can reach and hold this temperature.

  • Inert Atmosphere: Purge the assembled reactor with inert gas for at least 15 minutes to remove moisture and oxygen.[12]

• Execution:

  • Charge the reactor with the initial substrate and solvent.

  • Start stirring and bring the mixture to the desired reaction temperature (e.g., 0 °C).

  • Begin the slow, dropwise addition of the chloroether via the syringe pump at a pre-determined rate.[12]

  • Continuous Monitoring: Log the internal temperature and the jacket temperature. The difference between them (ΔT) is proportional to the heat being generated. A stable ΔT indicates the reaction is proceeding smoothly.

• Post-Reaction:

  • After the addition is complete, continue stirring at the reaction temperature for the prescribed time, monitoring the internal temperature until it returns to and matches the jacket temperature, indicating the reaction is complete.

  • Proceed with a controlled, validated quenching procedure.

Diagram: Controlled Semi-Batch Reactor Workflow

Caption: Logical workflow for a safe, controlled semi-batch exothermic reaction.

P2: Protocol for Emergency Quenching

An emergency quench is the last line of defense. The choice of quench agent is critical. It must react quickly with the chloroether to stop the primary exothermic reaction but must not introduce new hazards.

• Pre-Experiment Preparation:

  • Identify a suitable quench agent during the hazard assessment phase. The agent should be readily available and stored adjacent to the reaction setup.

  • The quench system can be a simple addition funnel charged with the agent or a dedicated dump tank for larger scales.[18]

  • Crucially, the quench reaction itself must be well-understood and not violently exothermic.

• Criteria for Initiating a Quench:

  • A quench is initiated when a thermal runaway is confirmed: the temperature is rising rapidly, and primary control measures (stopping addition, full cooling) have failed.

• Execution (Manual Quench):

  • Alert personnel and evacuate the immediate area if necessary.

  • From a safe position (e.g., behind a blast shield), rapidly add the pre-determined quench agent to the reaction vessel.

  • The goal is to cool and dilute the reactants, stopping the reaction.[18]

• Post-Quench:

  • Do not assume the hazard is eliminated. Continue cooling and monitoring the vessel until the temperature is stable and well below the boiling point of the solvent.

  • The quenched mixture must be treated as hazardous waste.

Diagram: Decision Tree for Thermal Runaway Response

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Reference Data & Comparative Studies

A Comparative Guide to Orthogonal Protecting Group Strategies Utilizing 1-Chloro-2-(chloromethoxy)ethane

Introduction: The Imperative of Selectivity in Complex Synthesis

In the intricate landscape of multi-step organic synthesis, the success of a campaign often hinges on the strategic protection and deprotection of reactive functional groups. An ideal protecting group should be easily introduced, stable to a wide range of reaction conditions, and removable with high selectivity under mild conditions that do not affect other parts of the molecule. The concept of "orthogonality" is paramount; it describes a strategy where multiple protecting groups in a single molecule can be removed one at a time, each with a specific set of reagents, leaving the others intact[1][2]. This guide provides an in-depth analysis of the 2-(trimethylsilyl)ethoxymethyl (SEM) group, derived from 1-Chloro-2-(chloromethoxy)ethane (SEM-Cl), and its application in sophisticated orthogonal protection schemes. We will compare its performance against other common alcohol protecting groups, supported by experimental data and protocols, to empower researchers in the rational design of their synthetic routes.

The 2-(Trimethylsilyl)ethoxymethyl (SEM) Group: A Versatile Tool

Introduced by Lipshutz and Pegram in 1980, the SEM group has become a mainstay for the protection of alcohols and other nucleophiles[3]. Its unique structure, combining features of an acetal and a silyl group, imparts a distinct reactivity profile that is central to its utility.[4]

Installation of the SEM Group

The SEM ether is typically formed via a nucleophilic substitution reaction between an alcohol and SEM-Cl. The reaction is generally conducted under basic conditions to deprotonate the alcohol, forming a more nucleophilic alkoxide.

• Mechanism: The alkoxide attacks the electrophilic chloromethyl carbon of SEM-Cl in an SN2 fashion.

• Common Conditions: The choice of base and solvent is critical for success. Common systems include sodium hydride (NaH) in an aprotic polar solvent like tetrahydrofuran (THF) or N,N-dimethylformamide (DMF), or a milder amine base such as N,N-diisopropylethylamine (DIEA) in dichloromethane (DCM).[5]

Caption: General scheme for the protection of an alcohol as a SEM ether.

Stability Profile

The SEM group is celebrated for its robustness. It is stable under a wide variety of conditions that are often used to manipulate other functional groups, including:

• Strong bases (e.g., organolithium reagents, Grignard reagents)

• Nucleophiles

• Oxidizing and reducing agents

• Mildly acidic conditions[4]

This stability allows for extensive molecular modifications while the hydroxyl group remains safely masked. However, some sources note that SEM can be more labile than methoxymethyl (MOM) and (2-methoxyethoxy)methyl (MEM) ethers under certain acidic conditions.[4]

Deprotection Pathways: The Key to Orthogonality

The true power of the SEM group lies in its multiple, distinct deprotection pathways. Unlike many other protecting groups that are removed by a single class of reagents, the SEM ether can be cleaved by fluoride ions, Brønsted acids, or Lewis acids, providing exceptional flexibility.

Fluoride-Mediated Cleavage

The presence of the silicon atom allows for a unique deprotection mechanism initiated by fluoride ions (e.g., tetrabutylammonium fluoride, TBAF).[4] The high affinity of fluoride for silicon drives the formation of a strong Si-F bond, triggering a cascade that liberates the alcohol.[4]

• Mechanism: Fluoride attacks the silicon atom, forming a pentavalent intermediate. This triggers a β-elimination, releasing the free alcohol, trimethylsilyl fluoride (TMSF), ethylene, and formaldehyde.[4]

• Significance: This pathway is orthogonal to many other protecting groups that are acid or base-labile, such as benzyl ethers, esters, and simple acetals (MOM, THP). While other silyl ethers (e.g., TBS, TIPS) are also cleaved by fluoride, the conditions required to cleave SEM ethers can be harsher (higher temperatures or longer reaction times), allowing for potential selectivity.[4]

Acid-Mediated Cleavage

Like other acetal-type protecting groups, SEM ethers can be hydrolyzed under acidic conditions.

• Mechanism: Protonation of one of the ether oxygens facilitates cleavage to reveal the alcohol.[4]

• Reagents: A range of acids can be employed, from strong acids like trifluoroacetic acid (TFA) to milder ones like pyridinium p-toluenesulfonate (PPTS).[4][5] The lability is generally greater than that of a MOM group.[5]

Lewis Acid-Mediated Cleavage

A significant advancement in SEM deprotection involves the use of Lewis acids, which often provide milder and more selective conditions.

• Mechanism: A Lewis acid, such as magnesium bromide (MgBr₂), coordinates to the ether oxygens, activating the group for cleavage.

• Selectivity: The MgBr₂/Et₂O/MeNO₂ system has proven remarkably effective for deprotecting SEM ethers while leaving sensitive groups like tert-butyldimethylsilyl (TBS) and triisopropylsilyl (TIPS) ethers intact—a reversal of the typical selectivity seen with fluoride reagents.[3][6] This provides a powerful tool for orthogonal strategies.

Caption: Multiple, distinct pathways for the cleavage of SEM ethers.

Comparative Analysis: SEM vs. Alternative Protecting Groups

The choice of a protecting group is dictated by the overall synthetic plan. The SEM group's utility is best understood by comparing it directly with other common alcohol protecting groups.

Protecting Group	Abbreviation	Typical Protection	Typical Deprotection Conditions	Orthogonality with SEM
2-(Trimethylsilyl)ethoxymethyl	SEM	SEM-Cl, Base (DIEA or NaH)	1. Fluoride (TBAF) 2. Lewis Acid (MgBr₂) 3. Brønsted Acid (TFA)	-
tert-Butyldimethylsilyl	TBS	TBS-Cl, Imidazole	Fluoride (TBAF); Mild Acid (PPTS, AcOH)[7]	SEM can be removed with MgBr₂ leaving TBS intact.[3] TBS is often more labile to acid and fluoride.
Triisopropylsilyl	TIPS	TIPS-Cl, Imidazole	Fluoride (TBAF, often harsher conditions); Acid (harsher conditions)	SEM can be removed with MgBr₂ leaving TIPS intact.[3][6] TIPS is significantly more stable to acid.
Benzyl	Bn	BnBr, Base (NaH)	Hydrogenolysis (H₂, Pd/C); Strong Acid; Dissolving Metal Reduction	Fully orthogonal. SEM is stable to hydrogenolysis; Bn is stable to fluoride and most Lewis acids.
Methoxymethyl	MOM	MOM-Cl, DIEA	Strong Acid (e.g., HCl in MeOH)	Partially orthogonal. SEM offers additional fluoride and Lewis acid deprotection routes.[5]
Tetrahydropyranyl	THP	DHP, Acid catalyst (PPTS)	Mild Acid (AcOH, PPTS)[5]	Partially orthogonal. SEM offers fluoride and Lewis acid routes; THP is generally more acid-labile.
Acetyl	Ac	Ac₂O, Pyridine	Base (K₂CO₃/MeOH); Acid (HCl/MeOH)	Fully orthogonal. SEM is stable to basic hydrolysis conditions used for esters.

Case Study: Orthogonal Deprotection of SEM and Silyl Ethers

A key strategic advantage is the ability to selectively deprotect a SEM ether in the presence of a silyl ether, or vice versa. This is crucial in polyketide and carbohydrate chemistry where multiple hydroxyl groups of similar reactivity must be differentiated.[3]

• Scenario 1: SEM Removal, TBS/TIPS Intact. Treatment of a substrate bearing both SEM and TBS/TIPS ethers with MgBr₂ in Et₂O/MeNO₂ will selectively cleave the SEM ether, leaving the silyl ethers untouched.[3] This is a powerful tactic when the silyl ether is required for a subsequent transformation.

• Scenario 2: TBS Removal, SEM Intact. Conventional desilylation with mild fluoride sources or carefully controlled acidic conditions (e.g., aqueous HF) can often remove a TBS group while leaving the more robust SEM group intact.[3]

Caption: Orthogonal deprotection of a molecule containing both SEM and TBS ethers.

Experimental Protocols

The following protocols are representative procedures. Researchers should always optimize conditions for their specific substrates.

Protocol 1: Protection of a Primary Alcohol with SEM-Cl

(Adapted from literature procedures[4])

• To a stirred solution of the primary alcohol (1.0 eq) in anhydrous DMF (0.2 M) under an argon atmosphere at 0 °C, add sodium hydride (60% dispersion in mineral oil, 1.5 eq) portion-wise.

• Stir the mixture at 0 °C for 1-2 hours until hydrogen evolution ceases.

• Add 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.3 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 10-16 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Selective Deprotection of a SEM Ether with MgBr₂

(Adapted from Hoffmann et al.[3])

• To a solution of the SEM-protected substrate (1.0 eq) in anhydrous diethyl ether (Et₂O, 0.1 M), add a solution of magnesium bromide (MgBr₂, ~14 eq) in Et₂O and nitromethane (MeNO₂, ~28 eq). Note: MgBr₂ can be purchased as an Et₂O complex or prepared in situ.

• Stir the resulting homogeneous solution at room temperature for 1-6 hours, monitoring progress by TLC.

• Upon completion, dilute the reaction with methyl tert-butyl ether (MTBE) and wash with water.

• Extract the aqueous layer with MTBE (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 3: Deprotection of a SEM Ether with TBAF

(Adapted from literature procedures[4])

• To a solution of the SEM-protected alcohol (1.0 eq) in anhydrous THF (0.1 M), add a solution of TBAF (1.0 M in THF, 3.0 eq).

• Heat the reaction mixture to 45-60 °C and stir for 12-24 hours, monitoring by TLC or LCMS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NH₄Cl.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Conclusion and Outlook

1-Chloro-2-(chloromethoxy)ethane, as the precursor to the SEM protecting group, provides access to one of the most versatile and strategic tools in modern organic synthesis. The SEM group's robust stability profile combined with its unique and multiple modes of cleavage—via fluoride, Brønsted acids, and particularly Lewis acids—sets it apart from many alternatives. Its ability to be removed under conditions that leave silyl ethers like TBS and TIPS intact offers a powerful orthogonal relationship that is invaluable in the synthesis of complex, poly-functionalized molecules. By understanding the comparative data and leveraging the specific deprotection protocols outlined here, researchers can confidently design more efficient, selective, and elegant synthetic pathways.

References

• Total Synthesis. (n.d.). SEM Protecting Group: SEM Protection & Deprotection Mechanism. Retrieved from [Link]

• Vakalopoulos, A., & Hoffmann, H. M. R. (2000). Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. Organic Letters, 2(10), 1447–1450. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 17.8: Protection of Alcohols. Retrieved from [Link]

• Mallak Specialties Pvt Ltd. (n.d.). 1-Chloro-2-(chloromethoxy) ethane. Retrieved from [Link]

• ResearchGate. (2000). Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide | Request PDF. Retrieved from [Link]

• Wuts, P. G. M. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]

• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. Retrieved from [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. Retrieved from [Link]

• Neliti. (2024, July 13). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

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• 1. media.neliti.com [media.neliti.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 4. total-synthesis.com [total-synthesis.com]
• 5. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 6. researchgate.net [researchgate.net]
• 7. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]

A Senior Application Scientist's Guide to 1-Chloro-2-(chloromethoxy)ethane: A Comparative Analysis for Advanced Synthesis

For the discerning researcher in drug development and complex molecule synthesis, the strategic selection of protecting groups is paramount to achieving high yields and purity. This guide provides an in-depth technical analysis of 1-Chloro-2-(chloromethoxy)ethane, a key reagent for the introduction of the 2-(cyanoethoxy)methyl (CEM) protecting group for hydroxyl functions. We will explore its applications, compare its performance against common alternatives with supporting data, and provide detailed experimental protocols to ensure reproducible success in your laboratory.

Introduction to 1-Chloro-2-(chloromethoxy)ethane and the CEM Protecting Group

1-Chloro-2-(chloromethoxy)ethane, also known as 2-(Chloromethoxy)ethyl chloride, is a bifunctional organic compound primarily utilized as a protecting group precursor in multi-step organic synthesis.[1] Its most significant application is in the formation of the 2-(cyanoethoxy)methyl (CEM) ether, a robust yet readily cleavable protecting group for hydroxyl moieties. This is particularly valuable in the synthesis of sensitive biomolecules like RNA, where the 2'-hydroxyl group of the ribose sugar requires protection.[2]

The CEM group, introduced via 1-Chloro-2-(chloromethoxy)ethane, offers several advantages, including high coupling efficiency due to its minimal steric hindrance and its straightforward removal under mild, specific conditions.[2] These characteristics contribute to cleaner reaction profiles and higher purity of the final product, a critical consideration in pharmaceutical applications.

Comparative Analysis: CEM vs. Silyl Ether Protecting Groups (TBDMS and TOM)

The protection of hydroxyl groups is a well-established field with a variety of reagents available. Among the most common are silyl ethers, such as those formed using tert-butyldimethylsilyl chloride (TBDMS-Cl) and triisopropylsilyl chloride (TIPS-Cl). A close relative used in RNA synthesis is the triisopropylsilyloxymethyl (TOM) group. The choice between these and the CEM group depends on the specific requirements of the synthetic route, including stability to different reaction conditions and the desired deprotection strategy.

Protecting Group	Reagent	Introduction Conditions	Deprotection Conditions	Key Advantages	Known Limitations
CEM	1-Chloro-2-(chloromethoxy)ethane	Base (e.g., DIPEA), CH₂Cl₂	0.5 M TBAF in DMSO	High coupling efficiency, clean product profile, mild deprotection	Potential for minor side reactions (adduct formation) in very long syntheses
TBDMS	tert-Butyldimethylsilyl chloride (TBDMS-Cl)	Base (e.g., Imidazole), DMF	TBAF in THF; mild acid (e.g., AcOH)	Well-established, moderate stability	Steric hindrance can lower coupling yields, potential for silyl migration
TOM	(Triisopropylsilyloxy)methyl chloride	Similar to silyl ethers	TBAF in THF	Reduced steric hindrance compared to TBDMS, high coupling yields	Hydrophobic nature can complicate HPLC purification

Performance Insights:

In the context of RNA synthesis, studies have shown that the CEM group leads to purer crude products compared to the TBDMS method.[3] HPLC analysis of a 55-mer RNA synthesis revealed a single major peak with minimal shorter impurity sequences when using CEM, whereas the TBDMS synthesis resulted in a more significant distribution of shorter fragments.[3] This is attributed to the higher coupling efficiency and stability of the CEM-protected monomers during the synthetic cycle. While the TOM group also offers high coupling yields, the resulting protected oligonucleotides can be challenging to purify by HPLC due to their hydrophobicity.[3]

Mechanistic Insights: The Chemistry of Protection and Deprotection

Understanding the underlying mechanisms is crucial for optimizing reaction conditions and troubleshooting potential issues.

Protection of Alcohols with 1-Chloro-2-(chloromethoxy)ethane

The introduction of the CEM group proceeds via a nucleophilic substitution reaction. The alcohol, typically deprotonated by a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA), acts as a nucleophile, attacking the electrophilic carbon of the chloromethyl ether. The reaction likely proceeds through an SN2-like mechanism.[4]

Caption: SN2-like mechanism for CEM protection of an alcohol.

Deprotection of CEM Ethers

The removal of the CEM group is typically achieved using a fluoride source, such as tetrabutylammonium fluoride (TBAF). The fluoride ion acts as a base, initiating a β-elimination (E2-like) reaction. This process is highly specific and occurs under mild conditions, preserving other sensitive functional groups.

Caption: E2-like mechanism for the deprotection of a CEM ether.

Experimental Protocols

The following protocols provide a framework for the application of 1-Chloro-2-(chloromethoxy)ethane and a comparison with TBDMS-Cl for the protection of a primary alcohol.

Protection of a Primary Alcohol using 1-Chloro-2-(chloromethoxy)ethane (CEM Protection)

This protocol is adapted from established procedures for similar acetal-based protecting groups.

Materials:

• Primary alcohol

• 1-Chloro-2-(chloromethoxy)ethane

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve the primary alcohol (1.0 eq) in anhydrous DCM (0.2 M) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add DIPEA (1.5 eq) to the solution and stir for 5 minutes at room temperature.

• Add 1-Chloro-2-(chloromethoxy)ethane (1.2 eq) dropwise to the stirring solution.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 2-12 hours).

• Quench the reaction by adding saturated aqueous sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protection of a Primary Alcohol using tert-Butyldimethylsilyl Chloride (TBDMS Protection)

Materials:

• Primary alcohol

• tert-Butyldimethylsilyl chloride (TBDMS-Cl)

• Imidazole

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the primary alcohol (1.0 eq) and imidazole (2.5 eq) in anhydrous DMF (0.5 M) in a round-bottom flask under an inert atmosphere.

• Add TBDMS-Cl (1.2 eq) portion-wise to the stirring solution at room temperature.

• Stir the reaction mixture for 12-18 hours and monitor by TLC.

• Pour the reaction mixture into a separatory funnel containing diethyl ether and water.

• Separate the layers and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Deprotection of a CEM-Protected Alcohol

Materials:

• CEM-protected alcohol

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF

• Dimethyl sulfoxide (DMSO)

• Tris-HCl buffer

• Ethanol

Procedure:

• Dissolve the CEM-protected alcohol in DMSO.

• Add 0.5 M TBAF in DMSO (prepared from 1.0 M solution in THF and dried over molecular sieves). For sensitive applications, 0.5% nitromethane can be added as an acrylonitrile scavenger.

• Stir the mixture at room temperature for 5 hours.

• Quench the reaction by adding Tris-HCl buffer.

• Precipitate the deprotected alcohol by adding ethanol and collect the product.

Limitations and Safety Considerations

While 1-Chloro-2-(chloromethoxy)ethane is a valuable reagent, it is not without its limitations and requires careful handling.

Limitations:

• Stability: The CEM group is stable to many common reagents but can be cleaved under strongly acidic conditions.

• Side Reactions: In the synthesis of very long oligomers, minor side reactions, such as adduct formation with the cyanoethyl group, can occur.[3]

Safety and Handling: 1-Chloro-2-(chloromethoxy)ethane is a hazardous chemical and should be handled with appropriate precautions in a well-ventilated fume hood.

• Toxicity: It is classified as toxic if swallowed, in contact with skin, or if inhaled. It is also corrosive and can cause severe skin burns and eye damage.

• Flammability: It is a flammable liquid and vapor.

• Handling: Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly closed container in a dry, dark, and well-ventilated place.[1]

• Disposal: Dispose of as hazardous waste in accordance with local, state, and federal regulations.

Conclusion

1-Chloro-2-(chloromethoxy)ethane is a highly effective reagent for the introduction of the CEM protecting group, offering distinct advantages in terms of reaction efficiency and product purity, particularly in the demanding field of oligonucleotide synthesis. While silyl ether protecting groups like TBDMS and TOM remain valuable tools, the CEM group provides a superior alternative when clean reaction profiles and mild deprotection conditions are critical. By understanding the comparative performance, reaction mechanisms, and handling requirements detailed in this guide, researchers can confidently incorporate this versatile reagent into their synthetic strategies to achieve their molecular targets with greater precision and success.

References

• Shiba, Y., Masuda, H., Watanabe, N., Ego, T., Takagaki, K., Ishiyama, K., ... & Yano, J. (2007). Chemical synthesis of a very long oligoribonucleotide with 2-cyanoethoxymethyl (CEM) as the 2′-O-protecting group: structural identification and biological activity of a synthetic 110mer precursor-microRNA candidate. Nucleic acids research, 35(10), 3287–3296. [Link]

• Kitagawa, H. (2018). RNA Synthesis Using the CEM Group. Semantic Scholar. [https://www.semanticscholar.org/paper/A-new-RNA-synthetic-method-with-a-2'-O-(2-group-Ohgi-Masuda/0ff7343b46955a5015942c75a468d60913988265]([Link]

• University of Windsor. (n.d.). Alcohol Protecting Groups. [Link]

• OpenStax. (2023, September 20). 17.8 Protection of Alcohols. In Organic Chemistry. [Link]

• ATDBio Ltd. (n.d.). RNA oligonucleotide synthesis. In Nucleic Acids Book. [Link]

• Mallak Specialties Pvt Ltd. (n.d.). 1-Chloro-2-(chloromethoxy) ethane. [Link]

• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. [Link]

Sources

• 1. Diethylene Glycol Dichloride, 1 Chloro 2 (Chloromethoxy) Ethane, C3H6Cl2O, 1462-33-5, Chloroethyl Chloromethyl Ether; Chloroethyl Chloromethylether [mallakchemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. Chemical synthesis of a very long oligoribonucleotide with 2-cyanoethoxymethyl (CEM) as the 2′-O-protecting group: structural identification and biological activity of a synthetic 110mer precursor-microRNA candidate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 17.8 Protection of Alcohols - Organic Chemistry | OpenStax [openstax.org]

Safety & Regulatory Compliance

Navigating the Disposal of 1-Chloro-2-(chloromethoxy)ethane: A Guide for Laboratory Professionals

For researchers and drug development professionals, the synthesis and handling of novel compounds are daily realities. Equally critical is the safe and compliant disposal of these materials and their byproducts. 1-Chloro-2-(chloromethoxy)ethane, a member of the hazardous α-chloroether chemical class, demands meticulous attention to its end-of-life management due to its significant health and environmental risks. This guide provides a comprehensive, step-by-step approach to the proper disposal of 1-Chloro-2-(chloromethoxy)ethane, grounded in established safety protocols and chemical principles.

Understanding the Inherent Risks: Why Proper Disposal is Non-Negotiable

1-Chloro-2-(chloromethoxy)ethane and its chemical relatives are classified as potent alkylating agents and are recognized as either known or suspected carcinogens. The primary hazards associated with this compound are:

• Carcinogenicity: α-Chloroethers are a class of compounds with well-documented carcinogenic properties.

• Toxicity: The compound is harmful if swallowed or inhaled and can cause severe skin and eye irritation.

• Reactivity: It reacts with water, a process known as hydrolysis, to produce hazardous byproducts, including hydrochloric acid and formaldehyde. This reaction can be exothermic.

• Flammability: While not highly flammable, it is a combustible liquid.

Due to these hazards, all handling and disposal procedures must be conducted within a certified chemical fume hood, and appropriate personal protective equipment (PPE) must be worn at all times.

Personal Protective Equipment (PPE): Your First Line of Defense

A thorough risk assessment should always precede any work with 1-Chloro-2-(chloromethoxy)ethane. The minimum required PPE includes:

PPE Category	Specification	Rationale
Eye Protection	ANSI-approved safety goggles and a face shield.	Protects against splashes of the chemical and its reaction products, which can cause severe eye damage.
Hand Protection	Double-gloving with compatible materials such as nitrile gloves.	Provides a barrier against skin contact. Given the high hazard, double-gloving offers additional protection in case of a breach.
Body Protection	A flame-resistant lab coat, long pants, and closed-toe shoes.	Protects the skin from accidental splashes and the body in the event of a fire.
Respiratory	Work must be conducted in a properly functioning chemical fume hood. For spills or emergencies, a NIOSH-approved respirator may be necessary.	Prevents the inhalation of harmful and potentially carcinogenic vapors.

Standard Disposal Protocol: The Preferred Method

The most direct and safest method for the disposal of 1-Chloro-2-(chloromethoxy)ethane is through a licensed hazardous waste management company. This ensures that the chemical is handled and disposed of in compliance with all federal, state, and local regulations.

Step-by-Step Standard Disposal:

• Segregation: Do not mix 1-Chloro-2-(chloromethoxy)ethane waste with other waste streams, particularly aqueous or protic solutions, due to its reactivity.

• Containment: Collect all waste, including contaminated consumables (e.g., pipette tips, gloves, absorbent pads), in a designated, leak-proof, and clearly labeled hazardous waste container. The container should be made of a compatible material (e.g., glass or polyethylene).

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name "1-Chloro-2-(chloromethoxy)ethane," and a clear indication of its carcinogenic and reactive hazards.

• Storage: Store the sealed waste container in a designated, well-ventilated, and secondary containment area away from incompatible materials.

• Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal company to arrange for pickup and disposal.

In-Lab Neutralization: For Small Quantities and Decontamination

In situations where small residual amounts of 1-Chloro-2-(chloromethoxy)ethane need to be neutralized (e.g., decontaminating glassware or quenching a reaction), chemical degradation can be performed. This should only be undertaken by trained personnel with a thorough understanding of the chemical reactions involved. The following protocols are based on established methods for the destruction of α-chloroethers.

The Chemistry of Neutralization

The primary mechanism for the neutralization of 1-Chloro-2-(chloromethoxy)ethane is nucleophilic substitution. The carbon atom attached to the chlorine is electrophilic and readily attacked by nucleophiles. Two common and effective classes of nucleophiles for this purpose are water (hydrolysis, often base-catalyzed) and amines (amination).

Protocol 1: Base-Catalyzed Hydrolysis

This method utilizes a basic aqueous solution to hydrolyze the α-chloroether to a less hazardous alcohol and hydrochloric acid, which is then neutralized by the base.

Materials:

• 1 M Sodium hydroxide (NaOH) solution

• Stir plate and stir bar

• Appropriate reaction vessel (e.g., round-bottom flask)

• Ice bath

Procedure:

• Preparation: Ensure all work is performed in a chemical fume hood. Place the reaction vessel in an ice bath on a stir plate.

• Addition of Base: Add a sufficient volume of cold 1 M NaOH solution to the reaction vessel to fully submerge the contaminated item or to dilute the chemical waste.

• Slow Addition of Waste: While vigorously stirring, slowly and carefully add the 1-Chloro-2-(chloromethoxy)ethane waste to the cold NaOH solution. The addition should be dropwise to control the exothermic reaction.

• Reaction: Allow the mixture to stir at room temperature for at least 24 hours to ensure complete hydrolysis.

• Neutralization and Testing: After the reaction period, test the pH of the solution to ensure it is neutral or slightly basic. If acidic, add more NaOH solution.

• Disposal of Final Solution: The resulting aqueous solution, containing the alcohol product and sodium chloride, can typically be disposed of down the drain with copious amounts of water, pending approval from your local EHS office.

Protocol 2: Amination

This method uses an aqueous ammonia solution to convert the α-chloroether into a water-soluble amine derivative.

Materials:

• Concentrated aqueous ammonia (ammonium hydroxide)

• Stir plate and stir bar

• Appropriate reaction vessel

• Ice bath

Procedure:

• Preparation: In a chemical fume hood, place the reaction vessel in an ice bath on a stir plate.

• Addition of Ammonia: Add a generous excess of cold, concentrated aqueous ammonia to the reaction vessel.

• Slow Addition of Waste: With vigorous stirring, slowly add the 1-Chloro-2-(chloromethoxy)ethane waste to the ammonia solution. The reaction is typically exothermic and should be controlled by the rate of addition.

• Reaction: Allow the mixture to warm to room temperature and stir for several hours.

• Disposal of Final Solution: The resulting solution containing the amine product and ammonium chloride should be collected as hazardous waste for professional disposal, as its environmental impact may not be suitable for drain disposal.

Spill Management: Immediate and Decisive Action

In the event of a spill, immediate action is crucial to mitigate exposure and contamination.

• Evacuate: Alert personnel in the immediate area and evacuate.

• Isolate: If safe to do so, close the fume hood sash and restrict access to the area.

• Report: Notify your institution's EHS or emergency response team immediately.

• Decontamination (if trained): Only personnel trained in hazardous spill response should attempt to clean up a spill.

  • Wear the appropriate PPE, including a respirator if necessary.

  • Contain the spill with an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels.

  • Carefully collect the absorbed material into a designated hazardous waste container.

  • Decontaminate the spill area using a suitable method, such as wiping with a cloth soaked in one of the neutralization solutions described above, followed by a thorough cleaning.

Conclusion: A Culture of Safety

The responsible management of hazardous chemicals like 1-Chloro-2-(chloromethoxy)ethane is a cornerstone of laboratory safety. While professional disposal remains the gold standard, understanding the principles and procedures for in-lab neutralization provides a valuable tool for managing small quantities and decontaminating equipment. By adhering to these guidelines, researchers can ensure a safe working environment and minimize their environmental footprint, fostering a culture where scientific advancement and safety go hand in hand.

References

• Organic Syntheses. (2007). Synthesis of Alpha-Halo Ethers from Symmetric Acetals and in situ Methoxymethylation of an Alcohol. Coll. Vol. 84, p.102. Available at: [Link]

• U.S. Patent 5,414,202. (1995). Method for rapid decomposition of methyl chloromethyl and bis(chloromethyl) ethers. Google Patents.

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). NIOSH Pocket Guide to Chemical Hazards: Chloromethyl methyl ether. Centers for Disease Control and Prevention. Available at: [Link]

• Thomas Jefferson University. (n.d.). Laboratory Guidelines for the Safe Use of Chemical Carcinogens and Toxins. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Available at: [Link]

Navigating the Risks: A Senior Application Scientist's Guide to Handling 1-Chloro-2-(chloromethoxy)ethane

For the dedicated researcher, scientist, and drug development professional, the pursuit of innovation often involves navigating the complexities of hazardous chemical handling. 1-Chloro-2-(chloromethoxy)ethane (CAS No. 1462-33-5), a vital intermediate in pharmaceutical and organic synthesis, demands the utmost respect and a meticulous approach to safety.[1] This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep understanding of the "why" behind each procedural step. Our goal is to empower you with the knowledge to create a self-validating system of safety in your laboratory.

Understanding the Hazard: A Proactive Approach to Safety

1-Chloro-2-(chloromethoxy)ethane is a colorless to light yellow, odorless liquid that is soluble in chloroform.[1] Its utility in synthesis is contrasted by its significant and severe hazard profile. As a derivative of chloromethyl ethers, it is classified as a recognized carcinogen.[2] This fact alone necessitates a stringent set of handling protocols. The Globally Harmonized System (GHS) classifications for this compound underscore the multifaceted risks:

• Flammable Liquid: Poses a fire hazard.

• Acutely Toxic (Oral, Dermal, Inhalation): Fatal if swallowed, in contact with skin, or if inhaled.

• Skin Corrosion/Irritation: Causes severe skin burns.

• Serious Eye Damage/Eye Irritation: Causes serious eye damage.

A comprehensive understanding of these hazards is the foundation of a robust safety plan.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable when handling 1-Chloro-2-(chloromethoxy)ethane. A risk assessment of your specific laboratory procedures is crucial for ensuring the highest level of protection.[3] The minimum required PPE includes:

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended). Double gloving is advised.	Protects against dermal absorption, which can be fatal. Nitrile and neoprene gloves offer good resistance to a range of chemicals, including chlorinated solvents.[4] Always consult the manufacturer's glove compatibility chart for specific breakthrough times.
Eye and Face Protection	Chemical safety goggles and a full-face shield.	Protects against splashes that can cause severe eye damage and skin burns.
Body Protection	A chemically resistant lab coat, worn over long-sleeved clothing and long pants. An apron made of a chemically resistant material is also recommended.	Prevents contact with skin and contamination of personal clothing.
Foot Protection	Closed-toe shoes made of a non-porous material.	Protects feet from spills.
Respiratory Protection	A full-face respirator with an appropriate combination cartridge for organic vapors and acid gases is required.	Protects against inhalation of toxic vapors, which can be fatal. The appropriate cartridge type should be selected based on the specific contaminants and their concentrations. A yellow-labeled cartridge is generally suitable for both organic vapors and acid gases.[3][5]

dot

Caption: PPE selection workflow based on hazard assessment.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational plan is critical for minimizing exposure risk.

Preparation and Handling:

• Designated Area: All work with 1-Chloro-2-(chloromethoxy)ethane must be conducted in a designated area, such as a certified chemical fume hood, to control vapor exposure.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

• Spill Kit: A spill kit containing appropriate absorbent materials for halogenated organic compounds should be readily available.

• Donning PPE: Before handling the chemical, properly don all required PPE as outlined in the table above.

• Handling: Use only glass or other chemically compatible containers. Avoid contact with skin, eyes, and clothing.[6]

Post-Handling and Decontamination:

• Doffing PPE: Remove PPE in a manner that avoids cross-contamination. Gloves should be removed last, turning them inside out as they are taken off.

• Hand Washing: Immediately wash hands thoroughly with soap and water after handling the chemical and removing PPE.

• Decontamination: Decontaminate all surfaces and equipment that may have come into contact with the chemical using an appropriate solvent and cleaning procedure.

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of 1-Chloro-2-(chloromethoxy)ethane and any contaminated materials is a critical final step. As a halogenated organic compound, it is considered hazardous waste.[7]

• Waste Segregation: Collect all waste containing 1-Chloro-2-(chloromethoxy)ethane in a dedicated, clearly labeled, and sealed container for halogenated organic waste.[7] Do not mix with non-halogenated solvents or other waste streams.

• Container Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name "1-Chloro-2-(chloromethoxy)ethane," and the approximate concentration.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.

• Disposal Request: Arrange for disposal through your institution's Environmental Health and Safety (EHS) department. Follow all institutional and local regulations for hazardous waste disposal.

• Contaminated Materials: All disposable items that have come into contact with the chemical, such as gloves, absorbent pads, and pipette tips, must be disposed of as hazardous waste in the same designated container.

dot

Caption: Step-by-step hazardous waste disposal workflow.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and correct action is crucial.

Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[8] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[8] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air at once. If breathing has stopped, perform artificial respiration.[9] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Spills:

• Small Spills (in a fume hood): If you are trained and have the appropriate spill kit, you can clean up a small spill. Ensure you are wearing all required PPE. Absorb the spill with a non-reactive absorbent material, collect it in a sealed container, and dispose of it as hazardous waste.

• Large Spills (or any spill outside of a fume hood): Evacuate the immediate area and alert others. Contact your institution's EHS or emergency response team immediately. Do not attempt to clean up a large spill yourself.

By integrating these safety protocols into your daily laboratory practices, you can confidently and responsibly handle 1-Chloro-2-(chloromethoxy)ethane, ensuring your safety and the integrity of your research.

References

• Gloves Chemical Resistance Chart. (n.d.). Retrieved from [Link]

• NIOSH. (n.d.). First Aid Procedures for Chemical Hazards. Centers for Disease Control and Prevention. Retrieved from [Link]

• Chemical and Hazardous Waste Guide. (2024, November 11). University of Oslo. Retrieved from [Link]

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